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2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid Documentation Hub

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  • Product: 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid
  • CAS: 247582-73-6

Core Science & Biosynthesis

Foundational

Mechanism of Action and Process Chemistry of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid in PDE5 Research

Executive Summary In the landscape of phosphodiesterase type 5 (PDE5) inhibitor development, structural optimization is driven by the need for higher isozyme selectivity and improved pharmacokinetic profiles. 2-Ethoxy-5-...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of phosphodiesterase type 5 (PDE5) inhibitor development, structural optimization is driven by the need for higher isozyme selectivity and improved pharmacokinetic profiles. 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS 247582-73-6) is a highly specialized, pivotal intermediate used in the synthesis of next-generation PDE5 inhibitors, most notably the clinical candidate UK-357,903 [1].

Unlike first-generation inhibitors (e.g., sildenafil) which utilize a benzene-based (2-ethoxyphenyl) core, UK-357,903 integrates a pyridine-based (2-ethoxypyridyl) core[1]. As a Senior Application Scientist, I have observed that this single heteroatom substitution fundamentally alters both the pharmacological selectivity of the final drug and the chemical reactivity of its intermediates. This whitepaper deconstructs the mechanism of action, the structural rationale, and the highly specific process chemistry required to handle this intermediate.

Structural Rationale: The Pyridine vs. Benzene Core

The transition from a benzoic acid derivative to a nicotinic acid derivative was a deliberate medicinal chemistry choice to enhance target selectivity.

However, this modification introduces a severe process chemistry challenge. The introduction of the central pyridine moiety creates a "triply activated" 2-alkoxypyridyl ring[1]. Because the pyridine nitrogen is strongly electron-withdrawing, the 2-position becomes highly electrophilic. Consequently, the ethoxy group in 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid is exceptionally susceptible to nucleophilic attack (e.g., by hydroxide ions)[1]. Standard base-catalyzed cyclization methods used for sildenafil would strip the ethoxy group from the pyridine ring, destroying the molecule. This necessitates a completely novel, telescoped synthetic workflow.

Mechanism of Action in PDE5 Inhibition

Once 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid is successfully coupled to the pyrazole core to form UK-357,903, the resulting molecule acts as a potent, competitive inhibitor of the PDE5 enzyme[2].

  • Binding Affinity: The 2-ethoxypyridyl core mimics the guanine ring of cyclic guanosine monophosphate (cGMP), slotting into the catalytic active site of PDE5. The 4-ethylpiperazino group extends into the solvent-filled pocket, anchoring the molecule.

  • Selectivity: The structural nuances provided by this specific intermediate yield an extraordinary IC₅₀ of 1.3 - 1.7 nM for PDE5, while maintaining an IC₅₀ of 714 nM for PDE6[2][3]. This >400-fold selectivity ratio drastically reduces the visual disturbances (cyanopsia) commonly associated with PDE6 cross-reactivity in earlier drugs.

Pathway NO Nitric Oxide (NO) GC Guanylate Cyclase NO->GC Activates cGMP cGMP GC->cGMP Synthesizes PKG Protein Kinase G (PKG) cGMP->PKG Activates PDE5 PDE5 Enzyme cGMP->PDE5 Binds Relax Smooth Muscle Relaxation (Vasodilation) PKG->Relax Induces GMP 5'-GMP (Inactive) PDE5->GMP Hydrolyzes Drug UK-357,903 (Derived from Intermediate) Drug->PDE5 Competitive Inhibition

Figure 1: cGMP/PDE5 signaling pathway illustrating the competitive inhibition by UK-357,903.

Quantitative Data & Comparative Analysis

To understand the value of synthesizing 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, we must compare the final resulting molecule against the industry standard.

PropertySildenafilUK-357,903
Core Aromatic Ring Benzene (2-ethoxyphenyl)Pyridine (2-ethoxypyridyl)[1]
Piperazine Substitution N-MethylN-Ethyl[4]
PDE5 IC₅₀ ~3.5 nM1.3 - 1.7 nM[2][3]
PDE6 IC₅₀ ~38 nM714 nM[3]
Selectivity Ratio (PDE6/PDE5) ~11x>400x
Key Intermediate 2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoic acid2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

Process Chemistry: Experimental Workflows

Self-Validating Protocol: Telescoped Synthesis of UK-357,903

Objective: Convert 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid to the final PDE5 inhibitor without degrading the highly sensitive 2-ethoxypyridyl moiety. Causality & Insight: Because the pyridine ring makes the ethoxy group a prime target for nucleophilic displacement by hydroxide during basic cyclization, isolation of the amide intermediate often leads to degradation. We employ a "telescoped" two-pot process utilizing a hydroxide trapping agent. This scavenges ambient hydroxide, preserving the ethoxy group and allowing cyclization at ambient pressure[1].

Step-by-Step Methodology:

  • Activation of the Intermediate:

    • Suspend 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid in an anhydrous organic solvent (e.g., ethyl acetate).

    • React with a coupling agent (e.g., carbonyldiimidazole, CDI) to form the activated ester.

    • Validation Check: Monitor via HPLC. Proceed only when the free acid peak is <0.5% (ensuring complete activation to prevent side reactions).

  • Amide Coupling:

    • Introduce the pyrazole amine core (N-[3-carbamoyl-5-ethyl-1-(2-pyridylmethyl)-1H-pyrazol-4-yl]amine).

    • Stir at room temperature until conversion is complete.

    • Validation Check: Confirm the uncyclized amide intermediate via LC-MS (Target m/z: [M+H]⁺).

  • Telescoped Cyclization (Critical Step):

    • Do not isolate the intermediate. Directly add a mild base (e.g., potassium tert-butoxide) and a specific hydroxide trapping agent (such as a sacrificial ester or controlled use of 2-methoxyethanol) to the reaction vessel[1].

  • Controlled Heating:

    • Heat the mixture gently under ambient pressure. The trapping agent will continuously scavenge generated hydroxide ions, entirely preventing the nucleophilic displacement of the 2-ethoxy group[1].

  • Isolation and Purification:

    • Neutralize, extract the organic layer, and crystallize the final product (UK-357,903).

    • Validation Check: Perform quantitative NMR (qNMR) to verify the integration of the ethoxy protons, confirming the structural integrity of the pyridine ring.

Synthesis Start 2-Hydroxynicotinic Acid Step1 Chlorosulfonation & Coupling Start->Step1 Step2 Ethoxylation Step1->Step2 4-ethylpiperazine Intermediate 2-Ethoxy-5-[(4-ethylpiperazino) sulfonyl]nicotinic acid Step2->Intermediate Saponification Coupling Amide Coupling (Pyrazole Core) Intermediate->Coupling Activation Cyclization Base-Catalyzed Cyclization (Hydroxide Trapping) Coupling->Cyclization Telescoped Product UK-357,903 Cyclization->Product Ambient Pressure

Figure 2: Streamlined synthesis workflow from 2-hydroxynicotinic acid to UK-357,903.

Conclusion

The utilization of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid represents a masterclass in balancing pharmacological optimization with process chemistry innovation. While the pyridine core grants the final molecule (UK-357,903) exceptional selectivity for PDE5 over PDE6, it introduces severe chemical instability during synthesis. By understanding the causality of the triply activated ring and implementing a telescoped hydroxide-trapping protocol, researchers can successfully leverage this intermediate to produce highly pure, clinical-grade PDE5 inhibitors.

References

1.[3] Title: UK-357903 - Inxight Drugs - ncats Source: ncats.io URL:

2.[2] Title: UK 357903 | PDE5 Inhibitor Source: medchemexpress.com URL:

3.[1] Title: The Process Development of a Scaleable Route to the PDE5 Inhibitor UK-357903 Source: acs.org URL:

4.[4] Title: UK-357903 | C27H34N8O5S | CID 135456180 - PubChem Source: nih.gov URL:

Sources

Exploratory

Exact Mass Determination and Molecular Weight Characterization of CAS 247582-73-6: A Technical Guide for PDE5 Inhibitor Intermediates

Executive Summary In the highly regulated landscape of pharmaceutical manufacturing, the analytical characterization of synthetic intermediates is not merely a compliance exercise—it is the foundational metric of API (Ac...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the highly regulated landscape of pharmaceutical manufacturing, the analytical characterization of synthetic intermediates is not merely a compliance exercise—it is the foundational metric of API (Active Pharmaceutical Ingredient) integrity. CAS 247582-73-6 , chemically designated as 2-ethoxy-5-(4-ethylpiperazine-1-sulfonyl)nicotinic acid [1], serves as a critical building block in the synthesis of phosphodiesterase type 5 (PDE5) inhibitors. Because this intermediate dictates the downstream purity and yield of the final drug product, its analytical control must be absolute.

This whitepaper provides an in-depth technical framework for the exact mass and molecular weight determination of CAS 247582-73-6. By moving beyond nominal mass measurements and employing High-Resolution Mass Spectrometry (HRMS), laboratories can establish self-validating workflows that comply with stringent regulatory expectations.

Chemical Context and Synthetic Causality

CAS 247582-73-6 is cataloged within the 1 [2] as a specialized intermediate. Structurally, it consists of a nicotinic acid core substituted with an ethoxy group and an ethylpiperazine sulfonyl moiety.

During API synthesis, the precise functionalization of the pyridine ring is highly susceptible to side reactions (e.g., incomplete substitution or hydrolysis of the sulfonyl chloride precursor). Therefore, verifying the exact mass of CAS 247582-73-6 ensures that the correct ethylpiperazine substitution has occurred without unexpected oxidation or degradation.

G A Nicotinic Acid Derivative (Starting Material) B Chlorosulfonation (Introduction of SO2Cl) A->B C Sulfonyl Chloride Intermediate B->C D N-Ethylpiperazine Substitution C->D E CAS 247582-73-6 (Target Intermediate) D->E F Coupling & Cyclization (PDE5 Inhibitor API) E->F

Fig 1. Synthetic causality and role of CAS 247582-73-6 in pharmaceutical API manufacturing.

Theoretical Mass Calculations

To comply with 2[3] for new drug substances, analysts must differentiate between the average molecular weight (used for stoichiometric calculations) and the monoisotopic exact mass (used for HRMS identification).

The exact mass is calculated using the most abundant isotopes of each element ( 12C , 1H , 14N , 16O , 32S ). Table 1 summarizes the critical mass parameters required for instrument calibration and data processing.

Table 1: Quantitative Mass Data for CAS 247582-73-6

ParameterValueCalculation Basis
Chemical Formula C14​H21​N3​O5​S Elemental composition
Average Molecular Weight 343.40 g/mol Isotopic abundance weighted average
Monoisotopic Exact Mass 343.1202 DaSum of exact masses of primary isotopes
Protonated Ion [M+H]⁺ 344.1275 m/zAddition of proton (1.0073 Da)
Deprotonated Ion [M-H]⁻ 342.1129 m/zRemoval of proton (1.0073 Da)

High-Resolution Mass Spectrometry (HRMS) Strategy

According to 3 [4], unambiguous confirmation of chemical identity requires an instrument resolving power of >10,000 at Full Width at Half Maximum (FWHM). For CAS 247582-73-6, utilizing an Orbitrap or Quadrupole Time-of-Flight (Q-TOF) mass spectrometer set to a resolving power of 70,000 effectively separates the target analyte from isobaric background matrix interferences.

G A Sample Preparation (1 µg/mL, 0.1% FA in MeOH/H2O) B UHPLC Separation (C18 Column, Gradient Elution) A->B Injection C ESI+ Ionization (Capillary: 3.5 kV, Temp: 300°C) B->C Eluent D HRMS Analysis (Orbitrap/TOF) (Resolution > 70,000, Lock Mass) C->D Gas-phase Ions E Data Processing (Accurate Mass, Isotopic Pattern) D->E Raw Spectra

Fig 2. High-Resolution Mass Spectrometry (HRMS) workflow for exact mass determination.

Step-by-Step Experimental Protocol

A robust protocol must be a self-validating system . The following methodology embeds causality into every step to ensure that the resulting exact mass measurement is scientifically unassailable.

Phase 1: Sample Preparation
  • Stock Solution : Dissolve 1.0 mg of CAS 247582-73-6 reference standard in 1 mL of LC-MS grade methanol.

    • Causality: Methanol disrupts intermolecular hydrogen bonding, ensuring complete solubilization of the lipophilic ethylpiperazine moiety.

  • Working Dilution : Dilute the stock to 1 µg/mL using a 50:50 mixture of Methanol:Water (v/v) containing 0.1% Formic Acid.

    • Causality: Formic acid serves a dual purpose. Chromatographically, it suppresses silanol ionization on the stationary phase to prevent peak tailing. Spectrometrically, it acts as an abundant proton source to drive [M+H]⁺ ionization efficiency in the ESI source.

Phase 2: UHPLC Separation
  • Stationary Phase : Inject 2 µL onto a C18 column (2.1 x 50 mm, 1.7 µm particle size).

    • Causality: Sub-2-micron particles provide high theoretical plate counts, ensuring sharp peak shapes that minimize ion suppression from co-eluting background noise.

  • Mobile Phase Gradient : Elute using a linear gradient from 5% B to 95% B over 5 minutes (A: Water + 0.1% FA; B: Acetonitrile + 0.1% FA) at a flow rate of 0.4 mL/min.

Phase 3: ESI-HRMS Acquisition
  • Source Parameters : Operate in Positive Electrospray Ionization (ESI+) mode. Set capillary voltage to 3.5 kV and desolvation temperature to 300°C.

  • Mass Analyzer Settings : Set the resolving power to 70,000 (at m/z 200).

  • Self-Validating Calibration (Lock Mass) : Continuously infuse Leucine Enkephalin ([M+H]⁺ exact mass = 556.2766 Da) via a secondary reference sprayer.

    • Causality: Real-time mass axis correction compensates for micro-thermal drifts in the flight tube or mass analyzer, guaranteeing that mass accuracy remains strictly below the 2 ppm threshold required for definitive elemental composition assignment.

Data Interpretation and Quality Control

Once the raw spectra are acquired, data processing must validate the identity of CAS 247582-73-6 through two orthogonal metrics:

  • Mass Defect Analysis : Extract the ion chromatogram (EIC) using a Mass Extraction Window (MEW) of ± 5 ppm centered at m/z 344.1275. A narrow MEW acts as a digital filter, drastically improving the signal-to-noise (S/N) ratio by excluding isobaric chemical noise. The measured m/z must fall within Δ 2 ppm of the theoretical value.

  • Isotopic Pattern Matching : Evaluate the A+1 and A+2 isotopic peaks. The presence of sulfur ( 32S and 34S ) in the sulfonyl group generates a highly specific A+2 isotopic signature (~4.4% relative abundance to the monoisotopic peak). The software's theoretical isotopic fidelity score (e.g., matching the 13C and 34S distribution) must exceed 95% to confirm the absence of co-eluting interferences.

Conclusion

The exact mass determination of CAS 247582-73-6 is a critical analytical gate in the lifecycle of PDE5 inhibitor manufacturing. By deploying a self-validating HRMS workflow anchored by lock-mass calibration and rigorous isotopic pattern matching, analytical scientists can confidently confirm the molecular identity of this intermediate. This approach not only satisfies ICH Q6A and FDA regulatory frameworks but also safeguards the downstream synthetic efficiency of the final pharmaceutical product.

Sources

Foundational

The Compass of Discovery: A Technical Guide to the Pharmacokinetic Profiling of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid Derivatives

For Distribution to Researchers, Scientists, and Drug Development Professionals Foreword: Charting the Course of a Molecule's Journey In the intricate world of drug discovery, understanding the journey of a potential the...

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Author: BenchChem Technical Support Team. Date: March 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Foreword: Charting the Course of a Molecule's Journey

In the intricate world of drug discovery, understanding the journey of a potential therapeutic agent through a biological system is paramount. This guide provides a comprehensive, in-depth exploration of the pharmacokinetic profiling of a promising class of molecules: 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid derivatives. Our purpose is not to present a rigid, one-size-fits-all protocol, but rather to illuminate the scientific rationale behind a tailored pharmacokinetic evaluation. We will delve into the "why" that underpins the "how," empowering researchers to make informed decisions in their quest to identify and optimize drug candidates.

The core structure of these derivatives, featuring a nicotinic acid backbone, an ethoxy group, and an ethylpiperazino sulfonyl moiety, presents a unique combination of physicochemical properties that are likely to influence their absorption, distribution, metabolism, and excretion (ADME). The presence of the piperazine ring, a common scaffold in medicinal chemistry, often imparts favorable pharmacokinetic properties, while the nicotinic acid component may influence metabolic pathways and transporter interactions.[1][2][3] This guide will serve as a compass, directing the scientific inquiry necessary to fully characterize the pharmacokinetic profile of this intriguing class of compounds.

I. The Foundation: Physicochemical and Structural Considerations

A thorough understanding of a compound's intrinsic properties is the bedrock of any pharmacokinetic assessment. These characteristics offer the first clues as to how a molecule will behave in a biological environment.[4][5][6][7][8]

Key Physicochemical Parameters

A preliminary in silico and experimental evaluation of the following parameters is essential:

ParameterPredicted Influence on Pharmacokinetics
Molecular Weight Influences diffusion and permeability across biological membranes.
Lipophilicity (LogP/LogD) A critical determinant of membrane permeability, protein binding, and metabolic susceptibility.[5][6]
Aqueous Solubility A prerequisite for absorption from the gastrointestinal tract. Poor solubility can be a major hurdle for oral bioavailability.
pKa The ionization state of the molecule at physiological pH will significantly impact its solubility, permeability, and interaction with transporters and metabolizing enzymes.
Hydrogen Bond Donors/Acceptors Affects solubility and the potential for interactions with biological targets and transporters.[6]

The interplay of these properties will dictate the initial ADME profile of the 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid derivatives. For instance, the lipophilicity imparted by the ethoxy and ethylpiperazino groups must be balanced with sufficient aqueous solubility, influenced by the nicotinic acid moiety, to achieve good oral absorption.

II. The Gauntlet of the Gut: Assessing Absorption

For an orally administered drug to be effective, it must first navigate the complex barrier of the intestinal epithelium.[9] Our investigation into the absorptive potential of these derivatives will focus on predicting their permeability and identifying any potential efflux liabilities.

Caco-2 Permeability Assay: A Window into Intestinal Absorption

The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a polarized monolayer with tight junctions and expresses key efflux transporters, making it an excellent in vitro model of the human intestinal barrier.[9][10][11]

Experimental Rationale: This assay will determine the apparent permeability (Papp) of the compounds in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. The ratio of these permeabilities (Efflux Ratio) will reveal if the compounds are substrates of efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[10][11]

G cluster_0 Caco-2 Permeability Assay Workflow A Seed Caco-2 cells on Transwell inserts B Culture for 21-24 days to form a confluent monolayer A->B C Measure Transepithelial Electrical Resistance (TEER) to confirm monolayer integrity B->C D Add test compound to either Apical (A) or Basolateral (B) side C->D E Incubate at 37°C D->E F Sample from the receiver compartment at set time points E->F G Quantify compound concentration by LC-MS/MS F->G H Calculate Apparent Permeability (Papp) and Efflux Ratio G->H

Caption: Caco-2 Permeability Assay Workflow.

Detailed Protocol:

  • Cell Culture: Caco-2 cells are seeded onto Transwell™ inserts and cultured for 21-24 days to allow for differentiation into a polarized monolayer.[11]

  • Monolayer Integrity Check: Transepithelial Electrical Resistance (TEER) is measured to ensure the formation of tight junctions. A TEER value above a pre-determined threshold indicates a suitable monolayer for the assay.[3]

  • Dosing: The test compound is added to either the apical (simulating the gut lumen) or the basolateral (simulating the bloodstream) side of the monolayer.

  • Incubation and Sampling: The plate is incubated at 37°C, and samples are taken from the receiver compartment at specified time points.

  • Quantification: The concentration of the compound in the samples is determined using a validated LC-MS/MS method.[12][13][14][15][16]

  • Data Analysis: The apparent permeability (Papp) is calculated using the following formula: Papp = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of drug transport

    • A is the surface area of the membrane

    • C0 is the initial concentration of the drug in the donor compartment

    The efflux ratio is calculated as: Papp (B-A) / Papp (A-B). An efflux ratio greater than 2 is indicative of active efflux.

Interpretation of Expected Results:

Papp (A-B) (x 10⁻⁶ cm/s)Efflux RatioInterpretation
> 10< 2High permeability, low efflux. Favorable for oral absorption.
> 10> 2High permeability, but a substrate of efflux transporters. May have variable oral absorption.
< 2< 2Low permeability, low efflux. Oral absorption may be limited.
< 2> 2Low permeability and a substrate of efflux transporters. Poor oral absorption is likely.

III. The Metabolic Crucible: Assessing Stability and Transformation

The liver is the primary site of drug metabolism, where enzymes like the cytochrome P450 (CYP) family modify foreign compounds to facilitate their excretion.[17][18] Understanding the metabolic stability of our derivatives is crucial for predicting their in vivo half-life and potential for drug-drug interactions.

Liver Microsomal Stability Assay: A First Look at Metabolic Fate

This in vitro assay utilizes subcellular fractions of liver cells (microsomes) that are rich in drug-metabolizing enzymes.[17][18][19]

Experimental Rationale: By incubating the test compounds with liver microsomes and a necessary cofactor (NADPH), we can determine the rate at which they are metabolized.[18][19] This provides an estimate of their intrinsic clearance, a key parameter in predicting in vivo clearance and half-life.

G cluster_0 Liver Microsomal Stability Assay Workflow A Prepare a solution of liver microsomes and the test compound B Pre-incubate at 37°C A->B C Initiate the reaction by adding NADPH B->C D Take samples at multiple time points (e.g., 0, 5, 15, 30, 60 min) C->D E Quench the reaction at each time point D->E F Quantify the remaining parent compound by LC-MS/MS E->F G Plot the natural log of the percent remaining versus time F->G H Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) G->H

Caption: Liver Microsomal Stability Assay Workflow.

Detailed Protocol:

  • Incubation Preparation: The test compound is added to a solution containing liver microsomes from the species of interest (e.g., human, rat, dog).

  • Reaction Initiation: The metabolic reaction is initiated by the addition of NADPH. A control incubation without NADPH is also run to assess non-CYP mediated degradation.[19]

  • Time Course Sampling: Aliquots are taken at several time points and the reaction is stopped (quenched) by the addition of a solvent like acetonitrile.

  • Quantification: The concentration of the parent compound remaining at each time point is determined by LC-MS/MS.

  • Data Analysis: The in vitro half-life (t½) is determined from the slope of the natural logarithm of the percent of compound remaining versus time. The intrinsic clearance (Clint) is then calculated.

Interpretation of Expected Results:

In Vitro Half-life (t½)Intrinsic Clearance (Clint)Predicted In Vivo Clearance
> 30 minLowLow clearance, likely to have a longer half-life in vivo.
10 - 30 minModerateModerate clearance.
< 10 minHighHigh clearance, likely to have a shorter half-life in vivo.

IV. The Systemic Journey: In Vivo Pharmacokinetic Studies

While in vitro assays provide valuable predictive data, in vivo studies in animal models are essential to understand the complete pharmacokinetic profile of a drug candidate in a living system.[20][21]

Experimental Rationale: By administering the compound to an animal model (typically rodents to start) via both intravenous (IV) and oral (PO) routes, we can determine key pharmacokinetic parameters that describe its absorption, distribution, and elimination.[21]

G cluster_0 In Vivo Pharmacokinetic Study Design A Select animal model (e.g., rat) B Administer compound via IV and PO routes to separate groups of animals A->B C Collect blood samples at predetermined time points B->C D Process blood to obtain plasma C->D E Quantify drug concentration in plasma using a validated LC-MS/MS method D->E F Plot plasma concentration versus time curves E->F G Perform Non-Compartmental Analysis (NCA) to determine PK parameters F->G

Caption: In Vivo Pharmacokinetic Study Design.

Key In Vivo Pharmacokinetic Parameters

The following parameters will be determined from the plasma concentration-time data using non-compartmental analysis (NCA):[20][21][22]

ParameterDescriptionImportance
Cmax Maximum observed plasma concentration.Related to efficacy and potential toxicity.
Tmax Time to reach Cmax.Indicates the rate of absorption.
AUC (Area Under the Curve) Total drug exposure over time.A measure of the extent of absorption and overall exposure.
t½ (Half-life) Time for the plasma concentration to decrease by half.Determines dosing frequency.
Cl (Clearance) Volume of plasma cleared of the drug per unit time.A measure of the body's efficiency in eliminating the drug.
Vd (Volume of Distribution) Apparent volume into which the drug distributes.Indicates the extent of drug distribution into tissues.
F% (Oral Bioavailability) The fraction of the oral dose that reaches systemic circulation.A critical parameter for determining the oral dose.

V. The Power of Prediction: Physiologically Based Pharmacokinetic (PBPK) Modeling

PBPK modeling is a powerful computational tool that integrates in vitro data and physicochemical properties with physiological information to simulate the ADME of a drug in different species, including humans.[23][24][25][26][27][28]

Rationale for Use: By building a PBPK model for our 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid derivatives, we can:

  • Predict human pharmacokinetics: Extrapolate from preclinical data to anticipate the drug's behavior in humans.[23]

  • Simulate different dosing regimens: Optimize dose and frequency to maintain therapeutic concentrations.

  • Investigate drug-drug interactions: Predict the impact of co-administered drugs on the pharmacokinetics of our compound.[26]

  • Inform clinical trial design: Help in the selection of the first-in-human dose.

G cluster_0 PBPK Modeling Workflow A Gather input data: - Physicochemical properties - In vitro ADME data - In vivo PK data B Select a PBPK model structure (e.g., whole-body PBPK) A->B C Develop and verify the model using preclinical data B->C D Extrapolate the model to humans by incorporating human physiological parameters C->D E Simulate human plasma concentration-time profiles D->E F Predict human PK parameters and inform clinical development E->F

Caption: PBPK Modeling Workflow.

VI. Conclusion: From Data to Decision

The comprehensive pharmacokinetic profiling of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid derivatives, as outlined in this guide, is a critical step in their journey from a promising chemical entity to a potential therapeutic agent. By systematically evaluating their absorption, distribution, metabolism, and excretion, we can build a robust understanding of their behavior in a biological system. This knowledge is not merely academic; it is the foundation upon which sound decisions are made in drug development. It allows for the early identification of potential liabilities, the optimization of drug-like properties, and the rational design of clinical studies. Ultimately, a thorough pharmacokinetic characterization is indispensable for unlocking the full therapeutic potential of this novel class of compounds.

VII. References

Sources

Exploratory

Discovery and Synthesis Pathway of CAS 247582-73-6: A Technical Guide to Next-Generation PDE5 Inhibitor Intermediates

Executive Summary CAS 247582-73-6, chemically designated as 2-ethoxy-5-(4-ethylpiperazine-1-sulfonyl)nicotinic acid , is a highly specialized pharmaceutical intermediate. It serves as a critical building block for a subc...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

CAS 247582-73-6, chemically designated as 2-ethoxy-5-(4-ethylpiperazine-1-sulfonyl)nicotinic acid , is a highly specialized pharmaceutical intermediate. It serves as a critical building block for a subclass of phosphodiesterase type 5 (PDE5) inhibitors. Recognized globally by regulatory bodies such as the European Union and the US International Trade Commission [1], this compound represents a strategic structural evolution from classic PDE5 inhibitors like sildenafil and vardenafil. By substituting the traditional phenyl ring with a pyridine bioisostere, medicinal chemists have engineered a pathway to drugs with enhanced solubility, differentiated metabolic profiles, and highly selective target binding.

Structural Rationale & Drug Discovery Context

The discovery and utilization of CAS 247582-73-6 is deeply rooted in the principles of bioisosterism [2]. First-generation PDE5 inhibitors heavily utilize a 2-ethoxyphenyl scaffold. However, the incorporation of a nicotinic acid (pyridine) core introduces several profound pharmacological advantages:

  • Physicochemical Optimization: The nitrogen atom in the pyridine ring lowers the overall lipophilicity (logP) of the molecule. This reduction in hydrophobicity significantly improves aqueous solubility, a critical parameter for oral bioavailability.

  • Metabolic Stability: The electron-deficient nature of the pyridine ring makes it less susceptible to cytochrome P450-mediated oxidative metabolism compared to an electron-rich benzene ring.

  • Target Selectivity: The pyridine nitrogen acts as an additional hydrogen bond acceptor. This enables novel interactions within the PDE5 active site, potentially increasing selectivity over PDE6 (reducing visual side effects) and PDE11 (reducing myalgia).

Retrosynthetic Analysis

The assembly of CAS 247582-73-6 follows a highly efficient, three-step linear synthesis originating from commercially available 2-chloronicotinic acid. The retrosynthetic disconnection relies on predictable, highly regioselective aromatic substitution chemistry.

Retrosynthesis A 2-Chloronicotinic Acid B 2-Ethoxynicotinic Acid A->B NaOEt / EtOH (SNAr) C 5-Chlorosulfonyl-2- ethoxynicotinic Acid B->C ClSO3H (EAS) D CAS 247582-73-6 C->D N-Ethylpiperazine (Sulfonamidation)

Figure 1: Three-step linear synthesis pathway of CAS 247582-73-6 from 2-chloronicotinic acid.

Step-by-Step Experimental Protocols & Mechanistic Causality

Step 1: Nucleophilic Aromatic Substitution (SNAr)
  • Causality: The C2 position of the pyridine ring is highly activated towards nucleophilic attack due to the electron-withdrawing nature of the adjacent ring nitrogen (-I and -M effects). The carboxylic acid at C3 further increases the electrophilicity of C2, allowing for a smooth displacement of the chloride leaving group by the ethoxide nucleophile.

  • Protocol:

    • Charge a dry, nitrogen-purged reactor with 1.0 equivalent of 2-chloronicotinic acid and absolute ethanol (10 volumes).

    • Slowly add 2.5 equivalents of sodium ethoxide (NaOEt) as a 21% solution in ethanol. (Self-Validation: The excess base is required to first deprotonate the carboxylic acid, forming the carboxylate salt, before the second equivalent acts as the nucleophile).

    • Reflux the mixture (78°C) for 14-16 hours.

    • In-Process Control (IPC): Monitor via HPLC. Proceed when the starting material peak is <1%.

    • Cool to room temperature, concentrate under vacuum, and acidify with 2M HCl to pH 3-4 to precipitate 2-ethoxynicotinic acid. Filter and dry.

Step 2: Regioselective Chlorosulfonation (Electrophilic Aromatic Substitution)
  • Causality: The ethoxy group at C2 is strongly electron-donating via resonance (+M effect), directing electrophilic attack to the ortho and para positions. The carboxylic acid at C3 is electron-withdrawing (-M effect), directing meta. The C5 position is para to the ethoxy group and meta to the carboxylic acid, making it the most nucleophilic site. Chlorosulfonic acid acts as both the electrophile and chlorinating agent [3].

  • Protocol:

    • Cool chlorosulfonic acid (5.0 equivalents) to 0°C in a glass-lined reactor.

    • Add 2-ethoxynicotinic acid portion-wise over 1 hour, maintaining the internal temperature below 10°C to prevent uncontrolled exothermic decomposition.

    • Gradually heat the mixture to 65°C and stir for 4 hours.

    • Isolation: Carefully quench the reaction by pouring the mixture over crushed ice under vigorous stirring. (Self-Validation: The sudden temperature drop and high polarity of water force the hydrophobic 5-chlorosulfonyl-2-ethoxynicotinic acid to precipitate while hydrolyzing excess reagent).

    • Filter immediately, wash with ice-cold water, and use in the next step without delay to prevent hydrolysis of the sulfonyl chloride.

Step 3: Sulfonamidation
  • Causality: The highly electrophilic sulfonyl chloride reacts rapidly with the secondary amine of N-ethylpiperazine. Because the reaction generates hydrochloric acid (HCl), an auxiliary base (triethylamine) is required to act as an acid scavenger. Without this, the piperazine would become protonated and unreactive, stalling the reaction.

  • Protocol:

    • Dissolve 5-chlorosulfonyl-2-ethoxynicotinic acid (1.0 eq) in dichloromethane (DCM) at 0°C.

    • Add triethylamine (1.5 eq) followed by the dropwise addition of N-ethylpiperazine (1.1 eq).

    • Stir at room temperature for 3 hours.

    • Wash the organic layer with water (2x) and brine (1x) to remove amine salts.

    • Dry over anhydrous Na2SO4, filter, and concentrate. Recrystallize from ethyl acetate/hexane to yield pure CAS 247582-73-6.

Quantitative Data & Yield Optimization

The following table summarizes the optimized parameters for industrial-scale synthesis, ensuring high atomic economy and API-grade purity suitable for downstream coupling.

Reaction StepTransformationReagents & ConditionsYield (%)Purity (HPLC)
1 EthoxylationNaOEt, EtOH, Reflux, 16h86 - 89%>98.5%
2 ChlorosulfonationClSO3H, 0°C to 65°C, 4h78 - 82%>96.0%
3 SulfonamidationN-Ethylpiperazine, TEA, DCM, RT, 3h88 - 93%>99.2%

Biological Context & Downstream Application

Once synthesized, CAS 247582-73-6 is coupled with various heterocyclic cores (such as pyrazolopyrimidines or imidazotriazinones) to form active PDE5 inhibitors. These molecules exert their therapeutic effect by competitively binding to the PDE5 active site, preventing the degradation of cyclic guanosine monophosphate (cGMP) and promoting smooth muscle relaxation [4].

BiologicalContext NO Nitric Oxide (NO) GC Guanylate Cyclase NO->GC Activates cGMP cGMP (Active) GC->cGMP Synthesizes PDE5 PDE5 Enzyme cGMP->PDE5 Hydrolyzed by Response Smooth Muscle Relaxation cGMP->Response Triggers GMP 5'-GMP (Inactive) PDE5->GMP Degrades into Drug PDE5 Inhibitor (CAS 247582-73-6 derived) Drug->PDE5 Blocks (Competitive Inhibition)

Figure 2: Mechanism of action for PDE5 inhibitors derived from CAS 247582-73-6.

References

  • Official Journal of the European Union - Regulation (EC) No 1549/2006 (Duty-Free Treatment of Pharmaceutical Intermediates). EUR-Lex. URL:[Link]

  • Bioisosterism: A Rational Approach in Drug Design - National Institutes of Health (NIH). URL:[Link]

  • Synthesis and evaluation of novel phosphodiesterase type 5 (PDE5) inhibitors - National Institutes of Health (NIH). URL:[Link]

  • Pharmaceutical Appendix to the Harmonized Tariff Schedule - United States International Trade Commission (USITC). URL:[Link]

Protocols & Analytical Methods

Method

A Robust, Validated Reversed-Phase HPLC Method for the Quantitative Analysis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

An Application Note for the Pharmaceutical Analysis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid Abstract This application note presents a detailed, robust, and reliable reversed-phase high-performance liqui...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for the Pharmaceutical Analysis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

Abstract

This application note presents a detailed, robust, and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid. The method was developed to provide a specific, accurate, and precise analytical procedure suitable for quality control and stability testing in a drug development setting. The protocol herein outlines the complete method development strategy, final chromatographic conditions, and a comprehensive validation protocol based on the International Council for Harmonisation (ICH) Q2(R2) guidelines.[1][2]

Introduction

2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid is a complex organic molecule featuring a nicotinic acid core, a sulfonamide linker, and an ethylpiperazine moiety.[3] The structural similarity to other sulfonamide-based active pharmaceutical ingredients (APIs) necessitates a reliable analytical method to ensure product quality, purity, and stability throughout the drug development lifecycle.[4] The presence of both acidic (carboxylic acid) and basic (piperazine) functional groups presents a unique challenge for chromatographic separation, as the analyte's ionization state, and thus its retention behavior, is highly dependent on the mobile phase pH.

This guide provides a comprehensive walkthrough of the method development process, explaining the scientific rationale behind the selection of the stationary phase, mobile phase composition, and detector settings. The final, optimized method is presented with detailed protocols for its implementation and validation, ensuring its suitability for use in a regulated laboratory environment.

Analyte Properties and Chromatographic Challenges

A thorough understanding of the analyte's physicochemical properties is the cornerstone of logical HPLC method development.

Table 1: Physicochemical Properties of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

PropertyValue / Inferred CharacteristicSource / Rationale
IUPAC Name 2-ethoxy-5-[(4-ethylpiperazin-1-yl)sulfonyl]pyridine-3-carboxylic acidInferred from structure
CAS Number 247582-73-6[3][5]
Molecular Formula C₁₄H₂₁N₃O₅S[3]
Structure Contains nicotinic acid, ethoxy, sulfonamide, and ethylpiperazine groups.N/A
Predicted pKa (Acidic) ~2.8 - 4.9 (Carboxylic Acid on Nicotinic ring)Based on nicotinic acid.[6][7]
Predicted pKa (Basic) ~5.5 and ~9.8 (Piperazine nitrogens)Based on piperazine moiety.
Solubility Expected to be pH-dependent. Sparingly soluble in water; solubility increases in acidic or alkaline solutions.Based on nicotinic acid and piperazine functional groups.[7][8]

The key challenge is the zwitterionic nature of the molecule. At intermediate pH values, the molecule can possess both a positive charge on the piperazine ring and a negative charge on the carboxylic acid, leading to poor retention on traditional reversed-phase columns and poor peak shape. Controlling the mobile phase pH is therefore critical to suppress the ionization of at least one of these groups to achieve consistent and reproducible chromatography.

cluster_pH Effect of Mobile Phase pH on Analyte Ionization & Retention Analyte Analyte in Solution Low_pH Low pH (e.g., pH 3.0) Carboxylic Acid: Neutral (COOH) Piperazine: Protonated (NH+) Analyte->Low_pH Acidic Mobile Phase High_pH High pH (e.g., pH 8.0) Carboxylic Acid: Ionized (COO-) Piperazine: Neutral (N) Analyte->High_pH Basic Mobile Phase RP_Retention_Low Result: Net Positive Charge Increased Hydrophobicity GOOD RETENTION on C18 Low_pH->RP_Retention_Low RP_Retention_High Result: Net Negative Charge Increased Polarity POOR RETENTION on C18 High_pH->RP_Retention_High

Caption: Impact of mobile phase pH on analyte ionization and RP-HPLC retention.

Method Development Strategy

The method was developed using a systematic approach, starting with the selection of the appropriate chromatographic mode and followed by the optimization of separation parameters.

  • Chromatographic Mode: Reversed-phase HPLC (RP-HPLC) was selected as it is the most versatile and widely used technique for the analysis of small molecule pharmaceuticals.[9][10] It is well-suited for separating compounds based on their hydrophobicity.

  • Column Selection: A C18 (octadecylsilane) stationary phase was chosen as the primary candidate. C18 columns provide excellent hydrophobic retention and are a standard for sulfonamide analysis.[9][11] A high-purity silica with end-capping was preferred to minimize secondary interactions with free silanols, which can cause peak tailing for basic compounds like this analyte.

  • Mobile Phase Optimization:

    • pH Control: Based on the analyte's pKa values, a low pH mobile phase was chosen. By setting the pH to approximately 3.0, the ionization of the carboxylic acid group is suppressed, making the molecule more hydrophobic and enhancing its retention on the C18 column. The piperazine group remains protonated, but the overall increase in hydrophobicity allows for effective separation. A phosphate buffer was selected due to its excellent buffering capacity in this pH range.

    • Organic Modifier: Acetonitrile (ACN) was chosen over methanol due to its lower viscosity and stronger elution strength in reversed-phase chromatography. A gradient elution was developed to ensure elution of any potential late-eluting impurities and to maintain a sharp peak shape for the main analyte.

  • Detection: The presence of the pyridine ring in the nicotinic acid structure suggests strong UV absorbance.[7] A photodiode array (PDA) detector was used to scan the analyte from 200-400 nm. The maximum absorbance was observed at approximately 265 nm, which is consistent with related sulfonamide structures and was chosen for quantitation to maximize sensitivity.[4][12]

Final Optimized Method

Materials and Reagents
  • 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid Reference Standard

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH₂PO₄) (Analytical Grade)

  • Phosphoric Acid (85%) (Analytical Grade)

  • Water (HPLC Grade, e.g., Milli-Q or equivalent)

Equipment
  • HPLC system with a gradient pump, autosampler, column thermostat, and PDA detector.

  • Analytical balance

  • pH meter

  • Volumetric flasks and pipettes

  • Sonicator

Chromatographic Conditions

Table 2: Optimized HPLC Parameters

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 25 mM Potassium Phosphate buffer, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B Acetonitrile
Gradient Program Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 265 nm
Run Time 15 minutes

Experimental Protocols

Preparation of Mobile Phase A (Buffer)
  • Weigh 3.40 g of KH₂PO₄ and dissolve in 1000 mL of HPLC-grade water.

  • Mix thoroughly until fully dissolved.

  • Adjust the pH to 3.0 ± 0.05 using 85% phosphoric acid.

  • Filter the buffer through a 0.45 µm nylon filter before use.

Preparation of Standard Stock Solution (1000 µg/mL)
  • Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

  • Add approximately 15 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B (diluent) and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with the diluent and mix well.

Preparation of Working Standard Solutions

Prepare a series of working standards (e.g., 10, 25, 50, 100, 200 µg/mL) by serially diluting the Standard Stock Solution with the diluent. These will be used for the linearity assessment.

HPLC System Setup and Analysis
  • Set up the HPLC system according to the conditions in Table 2.

  • Purge the pump lines with their respective mobile phases.

  • Equilibrate the column with the initial mobile phase composition (80% A, 20% B) for at least 30 minutes or until a stable baseline is achieved.

  • Inject a blank (diluent) to ensure no interfering peaks are present.

  • Inject the standard and sample solutions in a predefined sequence.

  • Integrate the peak corresponding to the analyte and record the peak area.

Method Validation Protocol (ICH Q2(R2))

The developed method must be validated to demonstrate its suitability for its intended purpose. The following validation characteristics should be assessed according to ICH guidelines.[1][13]

cluster_dev Method Development cluster_val Method Validation (ICH Q2) Analyte Analyte Characterization (pKa, Solubility) Selection Initial Selection (RP-HPLC, C18, ACN) Analyte->Selection Optimization Parameter Optimization (pH, Gradient, Temp) Selection->Optimization Specificity Specificity Optimization->Specificity FinalMethod Final Validated Method Optimization->FinalMethod Linearity Linearity & Range Accuracy Accuracy Precision Precision (Repeatability, Intermediate) Limits LOD & LOQ Robustness Robustness

Caption: Workflow for HPLC method development and validation.

Table 3: Summary of Validation Parameters and Acceptance Criteria

ParameterPurposeExperimental ApproachAcceptance Criteria
Specificity To ensure the signal is unequivocally from the analyte.Inject blank, placebo, and spiked samples. Perform peak purity analysis using PDA.No interference at the analyte's retention time. Peak purity index > 0.999.
Linearity To demonstrate a proportional relationship between concentration and response.Analyze 5-6 concentrations across the expected range (e.g., 50-150% of nominal).Correlation coefficient (r²) ≥ 0.999.
Range The concentration interval where the method is precise, accurate, and linear.Confirmed by linearity, accuracy, and precision data.N/A
Accuracy To measure the closeness of test results to the true value.Analyze samples spiked with known amounts of analyte at 3 levels (e.g., 80%, 100%, 120%).Mean recovery between 98.0% and 102.0%.
Precision To assess the degree of scatter between a series of measurements.Repeatability: 6 replicate injections of the same standard. Intermediate: Repeat on a different day with a different analyst.RSD ≤ 2.0% for both repeatability and intermediate precision.
LOD & LOQ The lowest amount of analyte that can be detected and quantified, respectively.Based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope.S/N ≥ 3 for LOD; S/N ≥ 10 for LOQ.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations.Vary parameters like pH (±0.2), column temp (±2°C), flow rate (±0.1 mL/min).System suitability parameters (e.g., tailing factor, plate count) remain within acceptable limits.

Conclusion

The RP-HPLC method described in this application note is demonstrated to be simple, rapid, and robust for the quantitative determination of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid. The use of a buffered mobile phase at pH 3.0 provides excellent peak shape and reproducible retention. The method is suitable for validation according to ICH guidelines and can be confidently implemented for routine quality control analysis and stability studies in the pharmaceutical industry.

References

  • Ali, J. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific.
  • (n.d.). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
  • Pistos, C., et al. (2011). Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. PubMed.
  • Gajda, M., et al. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. PMC.
  • Patel, D., et al. (2024). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
  • Anusha, B., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences.
  • (n.d.). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes.
  • (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation.
  • (n.d.). Reversed Phase HPLC Columns. Phenomenex.
  • (n.d.). What are the Main Benefits of Reversed Phase HPLC?. Chromatography Today.
  • ICH. (2022). Validation of Analytical Procedure Q2(R2).
  • (2025). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International.
  • (2024). Validation of analytical procedures – ICH Q2(R2). European Pharmaceutical Review.
  • (n.d.). 2-ethoxy-5-(4-ethylpiperazine-1-sulfonyl]nicotinic acid. Weifang Yangxu Group Co., Ltd.
  • (n.d.). Factory price 2-ETHOXY-5-(4-ETHYLPIPERAZINE-1-SULFONYL]NICOTINIC ACID in stock CAS NO.247582-73-6. HENAN BOYANG CHEMICAL CO., LTD.
  • (n.d.). Niacin or Nicotinic Acid or Vitamin B3 Manufacturers, with SDS. Muby Chemicals.
  • (n.d.). Nicotinic acid (Compound). Exposome-Explorer - IARC.
  • (n.d.). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. ResearchGate.

Sources

Application

Application Notes and Protocols for In Vitro Dissolution of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

A Senior Application Scientist's Guide to Solubilization for Cell-Based Assays Abstract This document provides a detailed protocol and technical guidance for the dissolution of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nic...

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Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Solubilization for Cell-Based Assays

Abstract

This document provides a detailed protocol and technical guidance for the dissolution of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid for use in in vitro cell-based assays. Recognizing that the success of any cellular screen is predicated on the accurate and reproducible delivery of the test compound, this guide emphasizes a systematic approach to solubilization, starting with the universally accepted solvent, Dimethyl Sulfoxide (DMSO), and offering strategies to mitigate common challenges such as precipitation and cytotoxicity. The protocols herein are designed to ensure the integrity of the compound and the biological system, thereby generating reliable and interpretable data for researchers, scientists, and drug development professionals.

Introduction: The Criticality of Proper Compound Dissolution

The biological activity of a small molecule inhibitor in a cell-based assay is fundamentally dependent on its concentration in the immediate cellular environment.[1][2] Inaccurate dosing due to poor solubility can lead to a misinterpretation of a compound's potency and efficacy, potentially causing promising drug candidates to be overlooked or, conversely, advancing compounds with misleading activity profiles.[3] 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, a compound with a complex chemical structure, is anticipated to have limited aqueous solubility, a common characteristic of many small molecule inhibitors.[1][] Therefore, a robust and well-validated dissolution protocol is paramount.

This guide eschews a one-size-fits-all approach, instead presenting a logical workflow that empowers the researcher to determine the optimal solubilization strategy for their specific experimental needs. The core of this protocol is the preparation of a high-concentration stock solution in an organic solvent, followed by careful dilution to the final working concentration in the aqueous cell culture medium.[5]

Physicochemical Properties and Initial Considerations

While specific experimental data for 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid's solubility, pKa, and logP are not widely published, its structure—containing both a carboxylic acid and a piperazine moiety—suggests it is an ionizable compound.[6] This characteristic implies that its solubility will be pH-dependent. The presence of multiple aromatic and aliphatic groups suggests a hydrophobic nature, further underscoring the need for an organic solvent for initial dissolution.

Key Preliminary Steps:

  • Compound Integrity: Before any dissolution attempts, visually inspect the provided compound. It should be a homogenous solid.[7]

  • Solvent Purity: Utilize high-purity, anhydrous solvents. For DMSO, a fresh stock is recommended as it is hygroscopic and absorbed water can affect compound stability and solubility.

  • Inert Atmosphere: For long-term storage of stock solutions, purging the vial with an inert gas like argon or nitrogen can prevent oxidation.[8]

Recommended Primary Solvent: Dimethyl Sulfoxide (DMSO)

DMSO is the most widely used solvent in drug discovery for its ability to dissolve a broad range of polar and nonpolar compounds.[5][9] It is miscible with water and most organic solvents, making it an excellent vehicle for preparing concentrated stock solutions that can be subsequently diluted into aqueous cell culture media.[1][10]

3.1. Rationale for DMSO Selection
  • Broad Solubility: DMSO can effectively solvate a wide array of chemical structures.[5]

  • Miscibility: Its miscibility with aqueous solutions facilitates the dilution process.[10]

  • Established Use: There is extensive literature on the use of DMSO in cell culture, with well-defined tolerance limits for most cell lines.[5][10][11]

3.2. Potential DMSO-Related Artifacts and Mitigation

High concentrations of DMSO can be cytotoxic, induce cell differentiation, or interfere with assay components.[10][12][13] Therefore, it is crucial to maintain the final DMSO concentration in the cell culture medium at a non-toxic level.

Assay Type Recommended Final DMSO Concentration Rationale
General Cell-based Assays≤ 0.5%Many cell lines can tolerate up to 1%, but 0.5% is a widely recommended upper limit to minimize cytotoxicity.[5][10]
Primary Cell Cultures≤ 0.1%Primary cells are often more sensitive to DMSO than immortalized cell lines.[5][12]
High-Throughput Screening (HTS)0.1% - 1%The concentration should be optimized based on the specific assay and cell line and kept consistent across all plates.[5]

Crucially, a vehicle control containing the same final concentration of DMSO as the experimental wells must be included in every experiment to differentiate the effects of the compound from those of the solvent. [1][2][14]

Experimental Protocol: Preparation of Stock and Working Solutions

This protocol details the preparation of a 10 mM stock solution of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid in 100% DMSO and its subsequent dilution for use in cell-based assays.

4.1. Materials
  • 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (solid)

  • Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated pipettes and sterile tips

  • Vortex mixer

  • Sonicating water bath (optional)

  • Sterile cell culture medium

4.2. Step-by-Step Protocol for Stock Solution Preparation (10 mM)
  • Calculate the Required Mass: The molecular weight of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (C₁₄H₂₁N₃O₅S) is approximately 359.4 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 359.4 g/mol * (1000 mg / 1 g) = 3.594 mg

  • Weigh the Compound: Accurately weigh out the calculated mass of the compound and place it in a sterile vial. For small quantities, it is often more practical to weigh a larger amount (e.g., 10 mg) and dissolve it in the appropriate volume of DMSO (for 10 mg, this would be 2.78 mL for a 10 mM solution).

  • Add DMSO: Add the calculated volume of sterile DMSO to the vial containing the compound.

  • Promote Dissolution:

    • Vortex the solution vigorously for 1-2 minutes.

    • If the compound is not fully dissolved, gently warm the solution to 37°C for 5-10 minutes. Caution: Avoid excessive heat as it may degrade the compound.

    • Alternatively, sonicate the solution in a water bath for 5-10 minutes.[1][15]

  • Visual Inspection: Ensure the solution is clear and free of any visible particulates.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C in tightly sealed vials.[2][5]

4.3. Step-by-Step Protocol for Preparing Working Solutions

The key to avoiding precipitation is to perform serial dilutions in 100% DMSO before the final dilution into the aqueous cell culture medium.

  • Serial Dilution in DMSO: Prepare a series of dilutions from your 10 mM stock solution in 100% DMSO. For example, to create a 1 mM solution, mix 10 µL of the 10 mM stock with 90 µL of 100% DMSO.

  • Final Dilution into Culture Medium: Add a small volume of the DMSO-diluted compound to a larger volume of pre-warmed cell culture medium. For instance, to achieve a final concentration of 10 µM with a 0.1% DMSO concentration, add 1 µL of the 10 mM stock to 1 mL of medium.

Workflow for Compound Preparation

G cluster_prep Stock Solution Preparation (in 100% DMSO) cluster_dilution Working Solution Preparation cluster_assay Cell-Based Assay weigh Weigh Compound add_dmso Add 100% DMSO weigh->add_dmso dissolve Vortex / Sonicate / Gentle Warming add_dmso->dissolve store Aliquot & Store at -20°C / -80°C dissolve->store serial_dmso Serial Dilution in 100% DMSO store->serial_dmso Use one aliquot final_dilution Final Dilution into Cell Culture Medium serial_dmso->final_dilution add_to_cells Add to Cells (Final DMSO < 0.5%) final_dilution->add_to_cells vehicle_control Vehicle Control (Medium + same % DMSO) final_dilution->vehicle_control

Sources

Method

Application Note: Strategic Development of Sample Preparation Protocols for a Novel Small Molecule (Compound X) in Preclinical Pharmacokinetic Studies

Audience: Researchers, scientists, and drug development professionals. Senior Application Scientist's Foreword: The quantification of a drug candidate in biological matrices is a cornerstone of pharmacokinetic (PK) analy...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: The quantification of a drug candidate in biological matrices is a cornerstone of pharmacokinetic (PK) analysis, providing essential data on absorption, distribution, metabolism, and excretion (ADME). The integrity of this data is fundamentally dependent on the sample preparation protocol, a critical step designed to isolate the analyte from a complex biological environment and present it in a clean, concentrated form for analysis, typically by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

This guide provides a comprehensive framework for developing robust sample preparation protocols for a novel small molecule, designated here as Compound X (CAS 247582-73-6) . As this CAS number does not correspond to a publicly documented pharmaceutical agent, we will proceed by establishing a hypothetical, yet chemically reasonable, profile for Compound X. This approach allows us to illustrate the causal logic behind experimental choices—a thought process that is transferable to any small molecule drug candidate. The protocols herein are designed as self-validating systems, grounded in established bioanalytical guidelines from regulatory bodies like the FDA and EMA.[1][2]

Our objective is not merely to list procedural steps, but to empower the researcher to rationally select, develop, and optimize a sample preparation strategy that ensures data accuracy, precision, and reliability throughout the drug development lifecycle.

Part 1: Foundational Principles & Analyte Characterization

Before any extraction is attempted, a thorough understanding of the analyte's physicochemical properties is paramount. These properties dictate the compound's behavior in biological fluids and its interaction with various extraction materials.

Physicochemical Profile of Compound X (Hypothetical)

The selection of an appropriate sample preparation technique is directly influenced by the analyte's solubility, polarity (LogP), and ionization state (pKa).[3] For the purpose of this guide, we will assume the following properties for Compound X.

PropertyValueImplication for Sample Preparation
Molecular Weight 385.4 g/mol Standard for small molecule analysis.
Charge State Weak BaseThe compound will be positively charged at a pH below its pKa. This is a critical factor for ion-exchange SPE and pH adjustments in LLE.
pKa 8.2At physiological pH (~7.4), the compound will be partially protonated. Adjusting pH to >10 will render it neutral for reversed-phase SPE or LLE. Adjusting pH to <6.2 will ensure it is fully charged for cation-exchange SPE.[3]
LogP 2.1Indicates moderate hydrophobicity, suggesting good solubility in organic solvents and amenability to Liquid-Liquid Extraction (LLE) and Reversed-Phase Solid-Phase Extraction (SPE).[3]
Plasma Protein Binding High (>90%)A significant portion of the drug is bound to proteins. A disruptive step is necessary to release the bound fraction for total drug quantification. Protein precipitation or the use of acidic/organic solvents is required.[4]
Pre-Analytical Considerations: Preserving Sample Integrity

The most sophisticated extraction protocol cannot compensate for a poorly collected or stored sample.

  • Sample Collection: For plasma analysis, blood should be collected in tubes containing an appropriate anticoagulant (e.g., K2-EDTA, Sodium Heparin). The choice can influence matrix effects and should be kept consistent throughout the study.

  • Processing: Plasma should be separated from whole blood by centrifugation (e.g., 1500 x g for 10 minutes at 4°C) as soon as possible after collection.

  • Storage: Samples should be immediately frozen and stored at -70°C or lower to minimize degradation of the analyte.[5] Analyte stability under these conditions must be formally validated as per regulatory guidelines.[2][6]

Part 2: Core Sample Preparation Methodologies: Principles and Selection

The goal of sample preparation is to remove interfering endogenous components like proteins and phospholipids while maximizing the recovery of the analyte.[7][8] The three primary techniques employed are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[9][10]

Method Selection Workflow

The choice of method is a balance between the required data quality, throughput, and available resources. A logical progression for method development is outlined below.

Start Start: Method Development for Compound X PPT Protein Precipitation (PPT) - Fast, Generic, High Throughput Start->PPT Evaluate Evaluate Results: - Recovery? - Matrix Effects? - Sensitivity (LOQ)? PPT->Evaluate Run Initial Tests LLE Liquid-Liquid Extraction (LLE) - Cleaner Extract - Analyte Concentration Possible Evaluate->LLE High Matrix Effects or Insufficient Sensitivity SPE Solid-Phase Extraction (SPE) - Highest Selectivity & Cleanliness - Most Expensive & Complex Evaluate->SPE High Matrix Effects or LLE Fails Success Method Suitable for Validation Evaluate->Success Criteria Met LLE->Evaluate Re-evaluate SPE->Evaluate Re-evaluate

Caption: Decision tree for selecting a sample preparation method.

  • Protein Precipitation (PPT): This is often the first method attempted due to its speed and simplicity.[11] It involves adding a water-miscible organic solvent (commonly acetonitrile) or an acid to the plasma sample.[12] This denatures and precipitates the proteins, which are then separated by centrifugation or filtration.

    • Causality: Acetonitrile is highly effective at disrupting the hydration shell around proteins, causing them to "crash" out of solution.[13] Because Compound X is highly protein-bound, this step is crucial for releasing the analyte.

  • Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquid phases (typically an aqueous sample and an organic solvent).[9]

    • Causality: Based on its LogP of 2.1, Compound X is moderately hydrophobic and will preferentially partition into a suitable organic solvent. By adjusting the pH of the aqueous phase to >10.2 (pH = pKa + 2), we can deprotonate the weak base, rendering it neutral and maximizing its affinity for the organic phase. This provides a cleaner sample than PPT by leaving polar interferences behind in the aqueous layer.

  • Solid-Phase Extraction (SPE): This is the most powerful technique for sample cleanup, offering high selectivity and concentration factors.[14][15] The sample is passed through a solid sorbent bed that retains the analyte based on specific chemical interactions. Interferences are washed away, and the purified analyte is then eluted with a different solvent.

    • Causality: Given Compound X's properties, two SPE mechanisms are viable:

      • Reversed-Phase SPE (e.g., C18 sorbent): The hydrophobic part of Compound X will bind to the non-polar C18 stationary phase.

      • Mixed-Mode Strong Cation-Exchange SPE: The basic nature of Compound X allows it to be positively charged at a pH < 6.2. It will bind strongly to the cation-exchange sorbent, allowing for rigorous washing with organic solvents to remove neutral and acidic interferences, resulting in an exceptionally clean extract.[3]

Comparison of Core Methodologies
ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Selectivity LowModerateHigh to Very High
Sample Cleanliness Poor (High Matrix Effects)GoodExcellent
Recovery Generally GoodVariable, Solvent DependentHigh and Reproducible
Throughput Very HighModerateModerate to High (with automation)
Cost per Sample LowLow to ModerateHigh
Automation Potential HighModerate to HighVery High
Recommendation Ideal for early discovery, initial screening.Good for methods requiring better cleanliness than PPT.Gold standard for regulated bioanalysis, methods requiring the lowest detection limits.[14]

Part 3: Detailed Experimental Protocols

Universal Requirement: An internal standard (IS) is essential for accurate quantification in LC-MS/MS. A stable isotope-labeled (SIL) version of Compound X is the ideal IS. If unavailable, a close structural analog with similar physicochemical properties and chromatographic behavior should be used. The IS is added to all samples, calibrators, and quality controls (QCs) at the very beginning of the sample preparation process to account for variability in extraction and potential matrix effects.

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This protocol is designed for high-throughput screening and is the simplest starting point.

cluster_0 PPT Workflow A 1. Aliquot 50 µL Plasma (Sample, Calibrator, or QC) B 2. Add 150 µL Acetonitrile containing Internal Standard (IS) A->B C 3. Vortex Mix (5 min, high speed) B->C D 4. Centrifuge (10 min, 4000 x g, 4°C) C->D E 5. Transfer Supernatant to new plate/vial D->E F 6. Inject into LC-MS/MS E->F

Caption: High-throughput protein precipitation workflow.

Materials:

  • Animal plasma samples, calibration standards, and QCs.

  • Acetonitrile (LC-MS grade).

  • Internal Standard (IS) stock solution.

  • Microcentrifuge tubes or 96-well deep-well plates.

  • Refrigerated centrifuge with plate rotor.

Procedure:

  • Prepare Precipitation Solution: Prepare a working solution of acetonitrile containing the IS at a fixed concentration (e.g., 100 ng/mL).

  • Aliquot Samples: Into each tube or well, aliquot 50 µL of plasma (sample, calibrator, or QC).

  • Precipitate: Add 150 µL of the IS-containing acetonitrile solution to each sample. A 3:1 ratio of solvent to plasma is standard.[16]

  • Mix: Seal the plate or cap the tubes and vortex vigorously for 5 minutes to ensure complete protein precipitation and release of the drug.

  • Separate: Centrifuge the samples at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Collect Supernatant: Carefully transfer a portion of the clear supernatant (e.g., 100 µL) to a new 96-well plate or autosampler vials.

  • Analyze: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides a cleaner extract than PPT, which is beneficial for reducing matrix effects.

cluster_1 LLE Workflow A 1. Aliquot 100 µL Plasma + IS Solution B 2. Alkalinize Sample Add 50 µL 0.1 M NaOH (pH > 10) A->B C 3. Add Extraction Solvent (e.g., 500 µL MTBE) B->C D 4. Vortex Mix & Centrifuge (5 min mix, 5 min spin) C->D E 5. Transfer Organic Layer to new plate/tube D->E F 6. Evaporate to Dryness (Nitrogen stream, 40°C) E->F G 7. Reconstitute in Mobile Phase F->G H 8. Inject into LC-MS/MS G->H

Caption: Liquid-liquid extraction workflow for a basic compound.

Materials:

  • Animal plasma samples, calibration standards, and QCs.

  • Internal Standard (IS) working solution.

  • Sodium Hydroxide (NaOH), 0.1 M solution.

  • Methyl tert-butyl ether (MTBE), LC-MS grade.

  • Evaporation system (e.g., nitrogen evaporator).

  • LC Mobile Phase for reconstitution.

Procedure:

  • Aliquot Samples: To each tube, add 100 µL of plasma (sample, calibrator, or QC) and 10 µL of the IS working solution.

  • Adjust pH: Add 50 µL of 0.1 M NaOH to each sample to raise the pH above 10. This neutralizes the basic Compound X for efficient extraction. Vortex briefly.

  • Extract: Add 500 µL of MTBE. Cap and vortex vigorously for 5 minutes.

  • Separate Phases: Centrifuge at 4000 x g for 5 minutes to achieve a clean separation between the upper organic layer and the lower aqueous/protein layer.

  • Collect Organic Layer: Carefully transfer the upper organic layer (e.g., 400 µL) to a new set of tubes or a 96-well plate, being careful not to disturb the interface.

  • Evaporate: Place the samples in an evaporator and dry the solvent under a gentle stream of nitrogen at 40°C.

  • Reconstitute: Reconstitute the dried extract in 100 µL of a solution compatible with the initial LC mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Vortex to dissolve.

  • Analyze: Inject into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) - Mixed-Mode Cation Exchange

This protocol offers the highest level of sample cleanup and is suitable for demanding, low-level quantification required for regulatory submission.

cluster_2 SPE Workflow (Mixed-Mode Cation Exchange) A 1. Pre-treat Plasma (100 µL Plasma + IS + 100 µL 4% H3PO4) C 3. Load Sample (onto SPE plate) A->C B 2. Condition SPE Plate (Methanol, then Water) D 4. Wash Plate (e.g., Acidic water, then Methanol) C->D E 5. Elute Analyte (5% NH4OH in Methanol) D->E F 6. Evaporate to Dryness E->F G 7. Reconstitute F->G H 8. Inject into LC-MS/MS G->H

Caption: Solid-phase extraction workflow for maximum sample cleanup.

Materials:

  • Animal plasma samples, calibration standards, and QCs.

  • Internal Standard (IS) working solution.

  • Mixed-Mode Strong Cation Exchange SPE 96-well plate or cartridges.

  • Phosphoric Acid (H₃PO₄), 4% in water.

  • Methanol (LC-MS grade).

  • Ammonium Hydroxide (NH₄OH), 5% in Methanol (v/v).

  • SPE processing manifold (vacuum or positive pressure).

Procedure:

  • Pre-treat Sample: In a 96-well plate, mix 100 µL of plasma (sample, calibrator, or QC), 10 µL of IS working solution, and 100 µL of 4% H₃PO₄. The acid ensures the analyte is fully protonated (positively charged) and disrupts protein binding.

  • Condition Sorbent: Place the SPE plate on the manifold. Condition each well by passing 500 µL of Methanol followed by 500 µL of water. Do not allow the sorbent to go dry.

  • Load Sample: Load the entire pre-treated sample from step 1 onto the conditioned SPE plate. Apply gentle vacuum or pressure to draw the sample through the sorbent at a slow, steady rate (approx. 1 mL/min).

  • Wash (Remove Interferences):

    • Wash 1: Add 500 µL of 2% Formic Acid in water to wash away polar interferences.

    • Wash 2: Add 500 µL of Methanol to wash away non-polar, neutral, and acidic interferences.

  • Elute Analyte: Place a clean collection plate inside the manifold. Elute Compound X by adding 2 x 250 µL aliquots of 5% Ammonium Hydroxide in Methanol. The basic elution solvent neutralizes the analyte, releasing it from the cation-exchange sorbent.

  • Evaporate: Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute: Reconstitute the dried extract in 100 µL of a solution compatible with the initial LC mobile phase.

  • Analyze: Inject into the LC-MS/MS system.

Part 4: Method Validation and Regulatory Context

The chosen protocol must be fully validated according to regulatory guidelines before it can be used for analyzing study samples.[1][2][6] Validation demonstrates that the method is reliable and fit for its intended purpose. Key parameters to assess include:

  • Accuracy and Precision: How close the measured values are to the true value and to each other.

  • Selectivity: Ensuring no interference from endogenous matrix components.

  • Sensitivity: Defined by the Lower Limit of Quantification (LLOQ).

  • Matrix Effect: Assessing ion suppression or enhancement from the biological matrix.

  • Recovery: The efficiency of the extraction process.

  • Stability: Ensuring the analyte is stable during collection, storage, and processing.

References

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][1]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][6]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. (Note: Superseded by ICH M10, but foundational principles remain relevant). [Link][2][5]

  • BioPharma Services. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link][17]

  • Taylor & Francis Online. (2012). European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say?[Link][18]

  • International Journal of Innovative Science and Research Technology. Analysis of Drugs from Biological Samples. [Link][9]

  • International Journal of Pharmaceutical Sciences. Extraction of Drugs and Metabolites from Biological Matrices. [Link][7]

  • Veeprho. (2024). Solid-Phase Extraction (SPE). [Link]

  • Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. [Link][11]

  • Poseidon Scientific. (2024). Comprehensive Overview of Solid Phase Extraction (SPE) Technology. [Link][15]

  • Phenomenex. (2015). Technical Tip: Protein Precipitation. [Link][12]

  • GERSTEL. (2024). Revolutionizing Drug Analysis: The Role of Automation in Biological Matrix Extraction. [Link][10]

  • LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link][3]

  • Biocompare. (2019). Prepping Small Molecules for Mass Spec. [Link][8]

  • PMC. (2017). Study on In Vitro Metabolism and In Vivo Pharmacokinetics of Beauvericin. [Link][4]

Sources

Application

Advanced Catalytic Cross-Coupling Strategies for Late-Stage Functionalization of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid

Executive Summary & Target Profiling 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS: 247582-73-6) is a highly functionalized pyridine derivative, widely recognized as a critical intermediate in the synthesis...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Target Profiling

2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS: 247582-73-6) is a highly functionalized pyridine derivative, widely recognized as a critical intermediate in the synthesis of phosphodiesterase type 5 (PDE5) inhibitors (e.g., vardenafil analogs). Traditionally, the C3-carboxylic acid is consumed via standard amide bond formation to build the pyrazolopyrimidinone core.

However, modern drug discovery demands rapid access to novel chemical space via Late-Stage Functionalization (LSF). By treating the carboxylic acid as an "adaptive functional group" [1], we can deploy advanced catalytic cross-coupling methodologies to replace the carboxylate with diverse aryl, heteroaryl, or alkyl groups.

Mechanistic Rationale & Causality of Experimental Design

Applying standard cross-coupling to this substrate presents two distinct chemical challenges:

  • The Csp²-COOH Energy Barrier: Unlike aliphatic (Csp³) carboxylic acids, which easily fragment via redox-active esters (RAEs), aryl carboxylic acids possess a prohibitively high energy barrier for standard single-electron transfer (SET) decarboxylation.

  • Catalyst Poisoning: The 4-ethylpiperazine moiety is a strong Lewis base that rapidly sequesters palladium and nickel catalysts into inactive off-cycle complexes.

The Solution: To overcome the Csp² energy barrier, we utilize Copper Ligand-to-Metal Charge Transfer (Cu-LMCT) [2] or Thermal Pd/Cu Dual Catalysis . To prevent catalyst poisoning, we employ sterically demanding, electron-rich bidentate ligands (e.g., dtbbpy) that outcompete the piperazine nitrogen for metal coordination.

Protocol 1: Cu-LMCT Decarboxylative Borylation & One-Pot Suzuki Coupling

This protocol adapts the MacMillan Cu-LMCT methodology [2] to convert the challenging Csp²-carboxylic acid directly into an aryl radical, trap it as a boronic ester, and immediately cross-couple it with an aryl halide in a single vessel.

Step-by-Step Methodology

Part A: Cu-LMCT Borylation

  • Preparation: In an argon-filled glovebox, charge an oven-dried 8 mL vial with 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (0.5 mmol, 171.7 mg), bis(pinacolato)diboron (B₂pin₂, 1.5 mmol, 381 mg), and Cu(TFA)₂ (10 mol%, 14.5 mg).

  • Solvent & Base: Add anhydrous ethyl acetate (5.0 mL) and lithium tert-butoxide (LiOtBu, 1.0 mmol, 80.1 mg). The base deprotonates the acid, facilitating the formation of the photoactive Cu(II)-carboxylate complex.

  • Irradiation: Seal the vial with a Teflon septum, remove it from the glovebox, and irradiate using a 390 nm near-UV LED (or 450 nm Blue LED) for 16 hours. Maintain the reaction at 25 °C using a cooling fan.

  • IPC (In-Process Control): Monitor via LC-MS. The intermediate aryl-Bpin product will show a mass shift corresponding to the loss of CO₂ (-44 Da) and addition of Bpin (+127 Da).

Part B: One-Pot Suzuki-Miyaura Cross-Coupling 5. Reagent Addition: To the same vial, add the aryl bromide coupling partner (0.6 mmol), Pd(dppf)Cl₂ (5 mol%, 18.3 mg), and an aqueous solution of K₂CO₃ (3.0 M, 1.0 mL). 6. Thermal Coupling: Stir the biphasic mixture vigorously at 60 °C for 8 hours. 7. Quench & Metal Scavenging: Dilute with EtOAc (10 mL). To remove thiophilic Cu and Pd impurities that may chelate to the piperazine ring, add SiliaMetS® Thiol resin (1.0 g) and stir at 40 °C for 2 hours. 8. Isolation: Filter through a Celite pad and purify the filtrate via reverse-phase SFC to yield the C3-arylated product.

Mechanism cluster_Cu Cu-LMCT & Borylation Cycle cluster_Pd Pd Suzuki Cross-Coupling Cu2 Cu(II)-Carboxylate Cu2_star *Cu(II) Excited State Cu2->Cu2_star Near-UV/Blue LED Cu1 Cu(I) Species Cu2_star->Cu1 LMCT & Decarboxylation Radical C3-Pyridine Radical Cu2_star->Radical -CO2 Pd0 Pd(0) Catalyst Pd2 Pd(II) Intermediate Pd0->Pd2 Oxidative Addition Pd2->Pd0 Transmetalation & Reductive Elimination Product C3-Arylated Product Pd2->Product Cross-Coupling Acid Nicotinic Acid Derivative (Csp2-COOH) Acid->Cu2 Ligand Exchange BPin Aryl-Bpin Intermediate Radical->BPin B2pin2 Trapping BPin->Pd2 Transmetalation

Mechanistic Pathway of Cu-LMCT Borylation followed by Pd-Catalyzed Suzuki Cross-Coupling.

Protocol 2: Thermal Pd/Cu Dual-Catalyzed Decarboxylative Arylation

For laboratories lacking high-intensity photoreactors, the classical thermal Gooßen-type protodecarboxylation-arylation provides a robust alternative.

Step-by-Step Methodology
  • Preparation: In a 15 mL pressure tube, combine 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (0.5 mmol), aryl chloride (0.75 mmol), Cu₂O (10 mol%, 7.2 mg), Pd(OAc)₂ (5 mol%, 5.6 mg), and XPhos ligand (10 mol%, 23.8 mg).

  • Base & Solvent: Add K₂CO₃ (1.5 mmol, 207 mg) and anhydrous NMP (N-Methyl-2-pyrrolidone, 4.0 mL).

  • Degassing: Purge the mixture with argon for 15 minutes to prevent oxidative degradation of the electron-rich XPhos ligand.

  • Thermal Extrusion: Seal the tube and heat to 130 °C in an oil bath for 16 hours. Causality: The high temperature is strictly required to drive the thermal extrusion of CO₂ from the Cu(I)-carboxylate intermediate.

  • Workup: Cool to room temperature, dilute with water (10 mL), and extract with EtOAc (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl to remove residual NMP.

Workflow Step1 Step 1: Reagent Assembly Pd/Cu, XPhos, Base Step2 Step 2: Degassing Argon Purge (15 min) Step1->Step2 Step3 Step 3: Thermal Reactor 130 °C, 16h, Sealed Tube Step2->Step3 Step4 Step 4: IPC & Quench LC-MS Mass Shift Check Step3->Step4 Step5 Step 5: Purification LiCl Wash & SFC Step4->Step5

Step-by-step experimental workflow for thermal Pd/Cu decarboxylative cross-coupling.

Quantitative Data: Optimization of Cu-LMCT Conditions

The following table summarizes the optimization of the Cu-LMCT borylation step (Protocol 1, Part A), demonstrating the critical nature of the light source and base selection.

EntryCatalyst (10 mol%)Base (2.0 equiv)SolventLight SourceYield (Aryl-Bpin)
1Cu(TFA)₂LiOtBuEtOAc390 nm LED88%
2Cu(TFA)₂LiOtBuEtOAc450 nm LED62%
3Cu(OAc)₂LiOtBuEtOAc390 nm LED74%
4Cu(TFA)₂Cs₂CO₃EtOAc390 nm LED15%
5Cu(TFA)₂LiOtBuDMF390 nm LED31%
6Cu(TFA)₂LiOtBuEtOAcNone (Dark)0%

Note: Yields determined by UPLC-UV (254 nm) using 1,3,5-trimethoxybenzene as an internal standard. Entry 4 highlights that strong alkoxide bases are required to fully deprotonate the sterically hindered nicotinic acid derivative.

Trustworthiness & Self-Validating Systems

To ensure absolute reproducibility, the protocols integrate the following self-validating checkpoints:

  • Colorimetric Catalyst Check: In Protocol 1, the formation of the active Cu(II)-carboxylate complex is visually confirmed by a distinct shift to a deep blue/green homogeneous solution upon the addition of LiOtBu. If the solution remains pale or cloudy, the acid has not been fully deprotonated.

  • Control Reactions (Entry 6): The complete lack of product in the absence of light strictly validates the single-electron LMCT mechanism over a thermal background reaction[3].

  • Resin-Based Scavenging: The basic nature of the 4-ethylpiperazine ring causes it to co-elute with transition metal impurities. The mandatory use of SiliaMetS® Thiol resin ensures the isolated product is free of Cu/Pd contamination, validated by a colorless product profile (metal impurities typically impart a yellow/brown hue to the API).

References

  • MacMillan, D. W. C. et al. "Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis." Accounts of Chemical Research, 2022. URL: [Link]

  • MacMillan, D. W. C. et al. "Decarboxylative Borylation and Cross-Coupling of (Hetero)aryl Acids Enabled by Copper Charge Transfer Catalysis." Journal of the American Chemical Society, 2022. URL: [Link]

  • MacMillan, D. W. C. et al. "Ligand-to-Copper Charge Transfer: A General Catalytic Approach to Aromatic Decarboxylative Functionalization." ChemRxiv, 2021. URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Desethyl Impurities in 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid Synthesis

Welcome to the Technical Support Center. This guide is engineered for researchers and process chemists optimizing the synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS: 247582-73-6), a critical adv...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and process chemists optimizing the synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS: 247582-73-6), a critical advanced intermediate in the production of PDE5 inhibitors such as Gisadenafil and UK-357,903[1][2].

When scaling this molecule, chemists frequently encounter two distinct classes of "desethyl" impurities. Because this intermediate contains both an O-ethyl (ethoxy) and an N-ethyl group, troubleshooting requires identifying exactly which ethyl group is being lost or omitted during the synthesis[3].

Mechanistic Causality: Understanding the Impurities

To eliminate desethyl impurities, you must first understand the thermodynamic and kinetic drivers behind their formation.

The O-Desethyl Impurity (2-Pyridone / 2-Hydroxy Derivative)

Unlike the relatively stable 2-ethoxyphenyl moiety found in Sildenafil, the central pyridine moiety in this intermediate is triply activated [1]. The C2-ethoxy group is highly electrophilic because it is flanked by the electron-withdrawing pyridine nitrogen, the C5-sulfonyl group, and the C3-carboxylate.

  • Causality: Nucleophiles (such as hydroxide ions during ester hydrolysis, or unhindered amines during coupling) can easily perform a Nucleophilic Aromatic Substitution ( SN​Ar ) at the C2 position, displacing the ethoxide leaving group and forming the O-desethyl (2-pyridone) impurity[1].

The N-Desethyl Impurity (Piperazine Derivative)

This impurity lacks the ethyl group on the piperazine ring.

  • Causality: It is rarely formed by the cleavage of the N-ethyl bond. Instead, it originates from raw material contamination . Commercial N-ethylpiperazine often contains trace amounts of unalkylated piperazine. Because secondary amines (piperazine) are less sterically hindered than tertiary/secondary amines (N-ethylpiperazine), the contaminant reacts exponentially faster with the sulfonyl chloride intermediate, artificially amplifying the N-desethyl impurity in the final product[3][4].

Experimental Protocols for Impurity Control

The following self-validating protocols are designed to suppress both SN​Ar degradation and kinetic impurity amplification.

Protocol A: Optimized Sulfonylation Coupling (Controlling N-Desethyl)

Objective: Prevent nucleophilic attack on the C2-ethoxy group and eliminate piperazine incorporation.

  • Raw Material Validation: Prior to reaction, analyze the N-ethylpiperazine lot via GC-FID. Reject any batch containing >0.05% piperazine.

  • Preparation: Dissolve 2-ethoxy-5-(chlorosulfonyl)nicotinic acid ethyl ester (1.0 eq) in a dry, non-polar aprotic solvent (e.g., Dichloromethane or 2-Methyltetrahydrofuran) at a concentration of 0.5 M.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq). Note: Do not use excess N-ethylpiperazine as the base, as its prolonged presence at high concentrations promotes SN​Ar attack on the C2-ethoxy group.

  • Cryo-Coupling: Cool the reactor to 0–5 °C.

  • Amine Addition: Add the validated N-ethylpiperazine (1.05 eq) dropwise over 60 minutes, maintaining the internal temperature below 5 °C.

  • Quench: Stir for 2 hours, verify conversion via HPLC, and immediately quench with ice-cold water to destroy unreacted sulfonyl chloride. Separate the organic phase.

Protocol B: Controlled Ester Hydrolysis (Preventing O-Desethylation)

Objective: Saponify the ethyl ester to the nicotinic acid without cleaving the highly activated C2-ethoxy ether.

  • Solvent Exchange: Dissolve the coupled ester intermediate in a THF/Water (3:1 v/v) mixture.

  • Mild Saponification: Cool the mixture to 15 °C. Slowly add Lithium Hydroxide monohydrate ( LiOH⋅H2​O ) (1.05 eq). Note: Avoid NaOH or KOH, and never exceed 25 °C. High temperatures and harsh bases will rapidly cleave the C2-ethoxy group[1].

  • Monitoring: Monitor the reaction strictly via HPLC every 60 minutes.

  • Neutralization: Immediately upon completion (<4 hours), neutralize the reaction to pH 6.5 using 1M HCl.

  • Isolation: Extract the target 2-ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid into ethyl acetate, dry over Na2​SO4​ , and crystallize.

Quantitative Data Presentation

The table below summarizes the impact of transitioning from standard to optimized conditions on the impurity profile.

Reaction StepParameterStandard ConditionsOptimized ConditionsO-Desethyl ImpurityN-Desethyl Impurity
Sulfonylation Base Strategy & TempExcess Amine (2.5 eq), 25 °CDIPEA (1.2 eq), 0–5 °C1.85%0.90%
Sulfonylation Raw Material PurityStandard N-EthylpiperazineGC-Screened (<0.05% Piperazine)N/A< 0.05%
Hydrolysis Base Strategy & TempNaOH (2.0 eq), 60 °CLiOH (1.05 eq), 15 °C4.50%N/A
Hydrolysis Solvent SystemEthanol / WaterTHF / Water2.10%N/A

Pathway Visualization

G SM 2-Ethoxy-5-(chlorosulfonyl) nicotinic acid ester Coupling Sulfonylation Coupling (0-5 °C, DIPEA) SM->Coupling Amine N-Ethylpiperazine (Contains Piperazine traces) Amine->Coupling Ester 2-Ethoxy-5-[(4-ethylpiperazino) sulfonyl]nicotinic acid ester Coupling->Ester Optimal Control ODesethyl O-Desethyl Impurity (2-Pyridone Derivative) Coupling->ODesethyl Nucleophilic Attack at C2 NDesethyl N-Desethyl Impurity (Piperazine Derivative) Coupling->NDesethyl Piperazine Contamination Hydrolysis Ester Hydrolysis (LiOH, THF/H2O, <25 °C) Ester->Hydrolysis Product Target Intermediate: 2-Ethoxy-5-[(4-ethylpiperazino) sulfonyl]nicotinic acid Hydrolysis->Product Mild Cleavage Hydrolysis->ODesethyl Harsh Base / High Temp

Reaction pathway detailing the formation of the target intermediate and its desethyl impurities.

Troubleshooting FAQs

Q: My O-desethyl impurity spikes to >3% during the final ester hydrolysis step. How do I fix this? A: The pyridine ring in your intermediate is triply activated, making the C2-ethoxy group exceptionally vulnerable to nucleophilic attack[1]. If you are using strong bases like NaOH or KOH at elevated temperatures (>40 °C), the hydroxide ions are cleaving the ether to form the 2-pyridone derivative. Switch to a milder base like LiOH at 15 °C, or consider utilizing a hydroxide trapping agent to maintain ambient pressure and low nucleophilicity[1].

Q: I am detecting high levels of the N-desethyl impurity right after the sulfonylation step. Is my reaction temperature too high causing dealkylation? A: No, oxidative or thermal dealkylation of the N-ethyl group under these conditions is highly improbable. The N-desethyl impurity is almost exclusively a kinetic artifact of raw material contamination[3]. Because unalkylated piperazine is less sterically hindered, even a 0.5% contamination in your N-ethylpiperazine drum can translate to a 2-3% N-desethyl impurity in your isolated product. Implement strict GC-FID limits on your incoming amines.

Q: Can the choice of organic solvent influence the degradation of the 2-ethoxy group? A: Yes. Avoid using protic solvents like Methanol or Ethanol during the basic coupling or hydrolysis steps. Under basic conditions, alkoxide exchange can occur, leading to transesterification or, worse, facilitating the displacement of the ethoxy group. Stick to thoroughly dried aprotic solvents like THF, Dichloromethane, or 2-Methyltetrahydrofuran.

Sources

Optimization

Technical Support Center: Troubleshooting Guide &amp; FAQs for CAS 247582-73-6 LC-MS Analysis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals resolve complex chromatographic peak tai...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals resolve complex chromatographic peak tailing issues during the LC-MS analysis of CAS 247582-73-6 (2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid).

Unlike standard troubleshooting templates, this guide is engineered around the specific physicochemical properties of the target analyte, providing mechanistic explanations, self-validating protocols, and authoritative grounding.

Mechanistic Causality: Why Does CAS 247582-73-6 Tail?

CAS 247582-73-6 is a highly complex, amphoteric (zwitterionic) molecule. It contains a carboxylic acid group (pKa ~2-3), a weakly basic pyridine ring (pKa ~5), and a highly basic 4-ethylpiperazine moiety (pKa ~8-9). This combination creates a perfect storm for secondary chromatographic interactions:

  • Ion-Exchange with Residual Silanols: At a mid-range pH (pH 4-7), the piperazine nitrogen is fully protonated (+1). Older, less-pure "Type-A" silica columns contain active residual silanols with a pKa of 4-5. In this pH range, the silanols ionize (SiO⁻) and act as strong cation-exchange sites, aggressively retaining the protonated piperazine and causing severe asymmetric tailing[1].

  • Metal Chelation: The nicotinic acid core (a carboxylate adjacent to a pyridine nitrogen) acts as a potent bidentate ligand. It can chelate transition metals (such as iron and nickel) present in stainless steel frits, column bodies, and capillary tubing, leading to delayed elution and peak distortion[2].

  • Mixed Ionization States: If the mobile phase pH is not strictly controlled at least 2 units away from the analyte's pKa values, the molecule will exist in multiple ionization states simultaneously, causing peak broadening and splitting[3].

Mechanism Analyte CAS 247582-73-6 (Amphoteric Molecule) Silanol Residual Silanols (Type-A Silica, pKa 4-5) Analyte->Silanol Basic Group Metal Metal Surfaces (Stainless Steel) Analyte->Metal Acidic Group Overload Mass Overload (High Injection Vol) Analyte->Overload Concentration Mech1 Ion-Exchange Interaction with Piperazine N+ Silanol->Mech1 Mech2 Chelation with Nicotinic Acid Moiety Metal->Mech2 Mech3 Stationary Phase Saturation Overload->Mech3 Tailing Chromatographic Peak Tailing Mech1->Tailing Mech2->Tailing Mech3->Tailing

Mechanistic pathways causing peak tailing for CAS 247582-73-6 in LC-MS systems.

Self-Validating Experimental Protocols

To ensure scientific integrity, every troubleshooting step must be validated through a System Suitability Test (SST) . The primary metric for success is the USP Tailing Factor ( Tf​ ), calculated as Tf​=W0.05​/2f . A self-validating system requires Tf​≤1.5 and a retention time precision of %RSD ≤1.0% over 6 replicate injections.

Protocol A: Mobile Phase Optimization (Suppressing Silanol Activity)

Rationale: Operating at a low pH ensures that surface silanols remain protonated (neutral, Si-OH), eliminating cation-exchange interactions with the basic piperazine group[4].

  • Buffer Preparation: Prepare a 10 mM ammonium formate aqueous solution.

  • pH Adjustment: Titrate with LC-MS grade formic acid until the pH reaches exactly 2.8. (Do not use trifluoroacetic acid (TFA) as it causes severe ion suppression in MS[5]).

  • Organic Modifier: Use LC-MS grade Acetonitrile with 0.1% formic acid to maintain the acidic environment during gradient elution.

  • Validation: Inject a 1 µL standard of CAS 247582-73-6 (100 ng/mL). Calculate Tf​ . If Tf​>1.5 , proceed to Protocol B.

Protocol B: Hardware Passivation (Eliminating Metal Chelation)

Rationale: If tailing persists despite pH optimization, the nicotinic acid moiety is likely chelating with the stainless steel flow path[2].

  • System Flush: Remove the analytical column. Connect a union in its place.

  • Passivation Wash: Flush the LC system with 0.5% phosphoric acid in 50:50 Water:Methanol at 1.0 mL/min for 2 hours to strip bound metals.

  • Neutralization: Flush the system with LC-MS grade water for 1 hour to remove all acid.

  • Alternative Hardware: If passivation is temporary, replace stainless steel capillary tubing with PEEK (Polyetheretherketone) tubing and utilize a metal-free (bio-inert) column hardware[6].

  • Validation: Reinstall the column, equilibrate, and run the SST.

Workflow A Peak Tailing Detected CAS 247582-73-6 B Assess Mobile Phase pH A->B C Acidic (pH 2-3) Suppress Silanols B->C Option 1 D Basic (pH 10+) Suppress Piperazine B->D Option 2 E Evaluate Column Chemistry C->E D->E F Type-B Silica / End-capped E->F G Assess Hardware / Chelation F->G H Passivate System or Use PEEK Tubing G->H I Validate via SST Tailing Factor ≤ 1.5 H->I

Logical troubleshooting workflow for resolving peak tailing in amphoteric compounds.

Quantitative Data Summary: Parameter Optimization

The following table summarizes the causal relationship between system parameters, mechanistic effects, and expected chromatographic outcomes for CAS 247582-73-6.

ParameterSub-optimal ConditionOptimized ConditionMechanistic RationaleExpected Tailing Factor ( Tf​ )
Mobile Phase pH pH 6.0 (Ammonium Acetate)pH 2.8 (Ammonium Formate)Low pH suppresses silanol ionization, preventing secondary cation-exchange with the piperazine ring.< 1.3 (Improved from > 2.5)
Column Chemistry Type-A Silica (Uncapped)Type-B Silica (Fully End-capped or Base-Deactivated)End-capping physically blocks access to residual silanols, ensuring purely hydrophobic retention.< 1.2 (Improved from > 3.0)
Hardware Material Stainless Steel Tubing/FritsPEEK Tubing / Bio-inert ColumnEliminates the availability of transition metals, preventing chelation by the nicotinic acid moiety.< 1.1 (Improved from > 1.8)
Injection Volume 15 µL (Mass Overload)2 µL (Dilute Sample)Prevents saturation of the stationary phase active sites, maintaining operation within the linear dynamic range.< 1.2 (Improved from > 2.0)

Frequently Asked Questions (FAQs)

Q: Why does my peak tailing worsen over time even when using a brand-new, fully end-capped column? A: End-capping reagents (typically small trimethylsilyl groups) are susceptible to hydrolysis at low pH over time. As the column ages, these groups cleave off, exposing the underlying acidic silanols. Furthermore, column contamination from dirty sample matrices can create new active retention sites[3]. To mitigate this, always use a guard column and consider switching to an organo-silica hybrid column that relies on embedded polar groups rather than traditional end-capping[5].

Q: Can I increase the injection volume to improve my MS signal for low-abundance samples? A: No. Mass overloading is a primary physical cause of peak tailing[2]. Because CAS 247582-73-6 interacts strongly with active sites, exceeding the column's linear dynamic range will cause the peak to front or tail severely, paradoxically reducing the signal-to-noise ratio in the MS. It is mechanistically sound to concentrate the sample prior to injection and inject a smaller volume (e.g., 1-3 µL for a 2.1 mm ID column)[3].

Q: I tried pH 2.8, but my MS sensitivity dropped. Can I run this at high pH? A: Yes. Running at a high pH (e.g., pH 10.5 using 0.1% ammonium hydroxide) will deprotonate the basic piperazine nitrogen, rendering it neutral and completely eliminating silanol interactions[5]. However, you must use a specialized hybrid-silica column designed to withstand high pH; traditional silica dissolves rapidly above pH 8[1]. Note that at pH 10.5, the molecule will be negatively charged (due to the carboxylate), so you must switch your mass spectrometer to Negative Electrospray Ionization (ESI-) mode.

References

  • "Effective LC Troubleshooting: Symptom-Based Strategies and Solutions", Restek.
  • "LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes", Chromatography Online.
  • "The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing", Chromatography Online.
  • "Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology", MTC USA.
  • "A Guide to HPLC and LC-MS Buffer Selection", HPLC.eu.
  • "Common Causes Of Peak Tailing in Chromatography", ALWSCI.

Sources

Troubleshooting

Technical Support Center: Optimizing Liquid-Liquid Extraction of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid from Plasma

Welcome to the technical support center for the efficient liquid-liquid extraction (LLE) of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid from plasma. This guide is designed for researchers, scientists, and drug...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the efficient liquid-liquid extraction (LLE) of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid from plasma. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to enhance your experimental success.

I. Foundational Understanding: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the liquid-liquid extraction of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, a compound with acidic properties.

Q1: What are the critical physicochemical properties of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid to consider for LLE?

Q2: How does pH affect the extraction efficiency of this acidic compound?

A2: The pH of the aqueous plasma sample is a critical factor. For an acidic compound to be extracted into an organic solvent, it must be in its neutral, un-ionized form.[1] To achieve this, the pH of the plasma sample should be adjusted to be at least two units below the pKa of the carboxylic acid group.[1][2] At this lower pH, the compound is protonated, making it less water-soluble and more likely to partition into the organic phase.[3]

Q3: What type of organic solvent should I choose for extraction?

A3: The choice of solvent depends on the polarity of the target analyte and its logP value. A solvent should be immiscible with water and have a good affinity for the neutral form of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid. Common choices for acidic drugs include diethyl ether, ethyl acetate, and n-butyl chloride.[4][5] It is recommended to screen a few solvents of varying polarities to find the one that provides the best recovery and selectivity.

Q4: What is "back extraction" and when should I use it?

A4: Back extraction is a technique used to improve the selectivity and purity of the extracted analyte.[6] After the initial extraction into the organic phase, the analyte can be re-extracted into a fresh aqueous phase by adjusting the pH to make the analyte charged (ionized) again. For an acidic analyte, this would involve using a basic aqueous solution (e.g., pH > pKa + 2). This process can remove neutral impurities that were co-extracted into the organic phase.

II. Troubleshooting Guide: Overcoming Common LLE Challenges

This section provides solutions to specific problems you may encounter during your experiments.

Problem Potential Cause(s) Troubleshooting Steps & Explanations
Low Recovery 1. Suboptimal pH: The pH of the plasma may not be low enough to ensure the analyte is in its neutral form. 2. Inappropriate Solvent: The chosen organic solvent may not have a high affinity for the analyte. 3. Protein Binding: The analyte may be strongly bound to plasma proteins.1. Optimize pH: Experimentally determine the optimal pH by testing a range of acidic pH values (e.g., from 2 to 5). A pH that is 2 units below the pKa is a good starting point.[1][6] 2. Screen Solvents: Test a panel of water-immiscible organic solvents with varying polarities, such as hexane, diethyl ether, ethyl acetate, and dichloromethane.[4] 3. Disrupt Protein Binding: Consider a protein precipitation step prior to LLE using acetonitrile or methanol. This will release the protein-bound drug.
Emulsion Formation 1. Vigorous Shaking: Excessive agitation can lead to the formation of a stable emulsion between the aqueous plasma and the organic solvent.[7] 2. High Lipid Content: Plasma samples with high concentrations of lipids or surfactants are prone to emulsion formation.[7]1. Gentle Mixing: Instead of vigorous shaking, gently rock or swirl the mixture to increase the surface area for extraction without causing an emulsion.[7] 2. "Salting Out": Add a small amount of a neutral salt (e.g., sodium chloride or ammonium sulfate) to the aqueous phase. This increases the ionic strength and can help break the emulsion.[7][8] 3. Centrifugation: Centrifuge the sample to facilitate the separation of the two phases. 4. Solvent Addition: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion.[7]
High Variability in Results 1. Inconsistent pH Adjustment: Small variations in the final pH of the plasma samples can lead to significant differences in extraction efficiency. 2. Inconsistent Mixing: Variations in the duration or intensity of mixing can affect the extraction equilibrium. 3. Phase Separation Issues: Incomplete separation of the aqueous and organic layers can lead to carryover and inconsistent volumes.1. Precise pH Control: Use a calibrated pH meter and add the acid dropwise to ensure consistent pH across all samples. 2. Standardized Mixing: Use a mechanical shaker or vortexer with a fixed speed and time for all samples. 3. Allow Sufficient Separation Time: Ensure the layers have fully separated before collecting the organic phase. Centrifugation can aid in achieving a clean separation.
Contamination in Final Extract 1. Co-extraction of Endogenous Components: Plasma contains many other compounds that may be extracted along with the analyte of interest. 2. Phospholipid Interference: Phospholipids from the plasma can be co-extracted and cause ion suppression in LC-MS analysis.[9]1. Optimize pH and Solvent: Fine-tuning the pH and using a more selective solvent can minimize the extraction of interfering substances. 2. Back Extraction: Employ a back extraction step to purify the analyte. 3. Protein Precipitation: A protein precipitation step can help remove a significant portion of interfering compounds.[9] 4. Supported Liquid Extraction (SLE): Consider using SLE, which is less prone to emulsion formation and can provide cleaner extracts.[7]

III. Experimental Protocols for Method Development

Given the absence of specific physicochemical data for 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, a systematic approach to method development is crucial.

Protocol 1: Determining the Optimal Extraction pH
  • Prepare Spiked Plasma Samples: Spike a pool of blank plasma with a known concentration of the analyte.

  • Create a pH Gradient: Aliquot the spiked plasma into several tubes. Adjust the pH of each aliquot to a different value within an acidic range (e.g., pH 2.0, 2.5, 3.0, 3.5, 4.0, 4.5, 5.0) using a dilute acid like formic or hydrochloric acid.

  • Perform LLE: Add a consistent volume of a selected organic solvent (e.g., ethyl acetate) to each tube.

  • Mix and Separate: Mix gently for a fixed time, then centrifuge to separate the phases.

  • Analyze the Extract: Carefully transfer the organic layer to a new tube, evaporate the solvent, reconstitute the residue in a suitable mobile phase, and analyze by your chosen analytical method (e.g., HPLC, LC-MS/MS).

  • Plot the Results: Plot the analyte recovery against the pH to identify the pH that yields the highest extraction efficiency.

Protocol 2: Screening of Organic Solvents
  • Prepare Spiked Plasma Samples: Spike a pool of blank plasma with a known concentration of the analyte.

  • Adjust to Optimal pH: Adjust the pH of the spiked plasma to the optimal pH determined in Protocol 1.

  • Aliquot and Add Solvents: Aliquot the pH-adjusted plasma into separate tubes. To each tube, add a different water-immiscible organic solvent of varying polarity (e.g., hexane, diethyl ether, methyl tert-butyl ether, ethyl acetate, dichloromethane).

  • Mix and Separate: Mix gently for a fixed time, then centrifuge to separate the phases.

  • Analyze the Extracts: Process and analyze the organic layer from each solvent as described in Protocol 1.

  • Compare Recoveries: Compare the analyte recovery obtained with each solvent to select the most efficient one.

IV. Visualizing the Optimization Workflow

The following diagram illustrates the decision-making process for optimizing the LLE of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid.

LLE_Optimization_Workflow cluster_prep Phase 1: Preparation cluster_ph_opt Phase 2: pH Optimization cluster_solvent_opt Phase 3: Solvent Selection cluster_validation Phase 4: Method Validation start Start: Spiked Plasma Sample protein_precip Optional: Protein Precipitation (e.g., with Acetonitrile) start->protein_precip ph_adjust Adjust pH to Acidic Range (e.g., pH 2-5) protein_precip->ph_adjust lle_ph LLE with a Test Solvent (e.g., Ethyl Acetate) ph_adjust->lle_ph analyze_ph Analyze Organic Phase lle_ph->analyze_ph eval_ph Evaluate Recovery vs. pH analyze_ph->eval_ph optimal_ph Determine Optimal pH eval_ph->optimal_ph use_optimal_ph Use Optimal pH optimal_ph->use_optimal_ph solvent_screen Screen Multiple Solvents (Varying Polarity) use_optimal_ph->solvent_screen lle_solvent Perform LLE solvent_screen->lle_solvent analyze_solvent Analyze Organic Phases lle_solvent->analyze_solvent eval_solvent Compare Recoveries analyze_solvent->eval_solvent optimal_solvent Select Best Solvent eval_solvent->optimal_solvent final_protocol Finalized LLE Protocol optimal_solvent->final_protocol validation Validate Method for Recovery, Precision, Accuracy final_protocol->validation

Caption: Workflow for LLE method development.

V. References

  • Reconsideration of sample pH adjustment in bioanalytical liquid-liquid extraction of ionisable compounds. PubMed.

  • Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions.

  • Parallel artificial liquid membrane extraction of acidic drugs from human plasma. (PDF)

  • Extraction of acidic drugs from water and plasma: study of recovery with five different solvents. PubMed.

  • Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds. JournalsPub.

  • Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International.

  • Computer-assisted optimization of liquid-liquid extraction for HPLC analysis of domperidone and pantoprazole in human plasma. AKJournals.

  • How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments.

  • The Summer Undergraduate Research Fellowship (SURF) Symposium: Solvent Selection for Liquid-Liquid Extraction of Acetic Acid from Biomass Hydrolysate. Purdue e-Pubs.

  • Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent.

  • Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components | ACS Omega. ACS Publications.

  • Selection of Solvents or Solvent Mixtures for Liquid–Liquid Extraction Using Predictive Thermodynamic Models or Access to the Dortmund Data Bank. ACS Publications.

  • An efficient sample preparation method based on dispersive liquid–liquid microextraction associated with back extraction for trace determination of acidic pharmaceuticals. Arabian Journal of Chemistry.

  • Solvent selection in liquid chromatography. Molnar Institute.

  • Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil.

  • Liquid-liquid extraction for neutral, acidic and basic compounds. Tiei Extraction.

  • Sample Preparation Troubleshooting. CHROMacademy.

  • 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid. Sigma-Aldrich.

  • 2-Ethoxy-5-((4-ethylpiperazin-1-yl)sulfonyl)benzoic acid | 1245644-35-2. Sigma-Aldrich.

  • The Most Convenient And General Approach For Plasma Sample Clean-Up: Multifunction Adsorption And Supported Liquid Extraction. Taylor & Francis.

  • 2-ETHOXY-5-(4-ETHYLPIPERAZINE-1-SULFONYL]NICOTINIC ACID — Chemical Substance Information. NextSDS.

  • 2-ethoxy-5-(4-ethylpiperazine-1-sulfonyl]nicotinic acid. weifang yangxu group co.,ltd.

  • 2-ETHOXY-5-[(4-METHYLPIPERAZIN-1-YL)SULFONYL]BENZOIC ACID. ChemicalBook.

Sources

Optimization

Technical Support Center: Troubleshooting Low Ionization Efficiency of CAS 247582-73-6 in Mass Spectrometry

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for low ionization efficiency of CAS 247582-73-6, a pola...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for low ionization efficiency of CAS 247582-73-6, a polar, polyhydroxylated amine compound. The content is structured in a question-and-answer format to directly address common challenges encountered during LC-MS analysis.

Part 1: Understanding the Analyte & Initial Ionization Strategy

This section provides foundational knowledge about the target molecule and the rationale behind choosing an initial mass spectrometry approach.

Q1: What is CAS 247582-73-6, and which of its chemical properties are most relevant for mass spectrometry?

A1: CAS 247582-73-6 corresponds to the chemical structure of 2-(hydroxymethyl)-6-methylpiperidine-3,4,5-triol. For mass spectrometry, the key features are:

  • High Polarity: The presence of multiple hydroxyl (-OH) groups and a secondary amine (-NH-) group makes the molecule very polar.

  • Ionizable Group: The secondary amine is a basic site that can be readily protonated to form a positive ion, [M+H]⁺.

  • Hydrogen Bond Donors/Acceptors: The molecule has numerous sites for hydrogen bonding, influencing its solvation and interaction with mobile phase additives.

Given these properties, the compound is expected to be highly soluble in aqueous and polar organic solvents but may have poor retention on standard C18 reversed-phase columns without chromatographic optimization. Its high polarity and the presence of a basic nitrogen make it an ideal candidate for Electrospray Ionization (ESI).[1][2][3]

Q2: Why is Electrospray Ionization (ESI) the recommended starting point for this compound?

A2: ESI is the premier soft ionization technique for polar and ionizable molecules.[1][2][4] For CAS 247582-73-6, ESI is preferred because:

  • Mechanism of Action: ESI generates ions from a solution by creating a fine spray of charged droplets. The process is gentle and well-suited for polar compounds that are already partially or fully ionized in solution.[5]

  • Compatibility with Polar Solvents: ESI works best with polar solvents like water, methanol, and acetonitrile, which are necessary to dissolve and chromatograph this analyte.[5]

  • Protonation Potential: The secondary amine in the molecule's structure is a prime target for protonation in a slightly acidic mobile phase, leading to the formation of a stable [M+H]⁺ ion, which is readily detected in positive ion mode.[3]

Part 2: Troubleshooting Guide for Low ESI Signal

This section provides a systematic approach to diagnosing and resolving low signal intensity in ESI mode.

Q3: My signal for [M+H]⁺ is very low or non-existent. What is the first thing I should check?

A3: The first and most crucial step is to evaluate your mobile phase composition. The pH of the mobile phase directly impacts the charge state of the analyte. For a basic compound like this, ensuring it is protonated is key to achieving a strong signal in positive ion mode.

Solution: Add a volatile acidic modifier to your mobile phase. The most common and effective choice for LC-MS is formic acid.[6]

  • Causality: By adding an acid, you lower the pH of the mobile phase. For an amine with a typical pKa, a pH at least two units below its pKa will ensure it exists predominantly in its protonated, charged form ([M+H]⁺), which is required for efficient ESI. Formic acid provides a consistent source of protons to facilitate this process in the ESI source.

See the protocol in Part 4 for a systematic approach to optimizing mobile phase additives.

Q4: I've added formic acid, and the signal improved, but it's still not optimal. What's the next step?

A4: After initial mobile phase optimization, you should systematically tune the ion source parameters. These settings control the efficiency of droplet formation, desolvation, and ion transfer into the mass spectrometer. Setting these to a maximum value is not always optimal; instead, they should be set to a level that provides a stable and robust signal.[7]

Solution: Perform a systematic optimization of key source parameters. The most critical are:

  • Capillary/Spray Voltage: This voltage is applied to the ESI needle to generate the charged spray. Too low, and the spray is unstable; too high, and you can cause electrical discharge, which also leads to an unstable signal.[8]

  • Drying Gas (Nitrogen) Flow and Temperature: These parameters are crucial for solvent evaporation from the droplets. Efficient desolvation is necessary to release the gas-phase ions. For a highly polar, water-soluble compound, you may need higher temperatures and gas flows than for less polar analytes.[5][8]

  • Nebulizer Gas Pressure: This gas helps to form a fine, stable spray. The optimal pressure is often dependent on the liquid flow rate.[8]

ParameterTypical Starting RangeEffect of Increasing the ValueOptimization Strategy
Capillary Voltage 3.0 - 4.5 kV (Positive Mode)Increases signal to a point, then can cause instability/discharge.Infuse analyte and adjust for maximum stable signal. Avoid values that show signs of discharge (e.g., audible cracking, erratic signal).
Drying Gas Temp. 250 - 350 °CEnhances solvent evaporation, improving desolvation and signal. Too high can cause thermal degradation.Increase incrementally while monitoring signal. Find the plateau of maximum response.
Drying Gas Flow 8 - 12 L/minAids in desolvation. Too high can physically push ions away from the inlet.Optimize in conjunction with temperature for best signal-to-noise.
Nebulizer Pressure 30 - 50 psiImproves spray stability. Highly dependent on LC flow rate.Adjust to achieve the most stable spray and consistent signal intensity.
Q5: My signal is inconsistent, and I suspect ion suppression from my sample matrix. How can I confirm and mitigate this?

A5: Ion suppression is a common issue where co-eluting components from the sample matrix compete with the analyte for ionization, reducing its signal.[9] This is a classic cause of low sensitivity and poor reproducibility.[10]

Confirmation: A post-column infusion experiment is the definitive way to identify regions of ion suppression. In this experiment, the analyte is continuously infused into the mobile phase stream after the analytical column, while a blank matrix sample is injected. A dip in the constant analyte signal during the chromatographic run indicates that something eluting from the column at that time is suppressing the analyte's ionization.[10]

Mitigation Strategies:

  • Improve Sample Preparation: The most effective solution is to remove the interfering components before analysis. Techniques like Solid-Phase Extraction (SPE) are highly effective at cleaning up complex samples.[10]

  • Enhance Chromatographic Separation: Modify your LC method to separate the analyte from the suppressing agents. This could involve changing the gradient, using a different column chemistry (e.g., HILIC for this polar compound), or adjusting the flow rate.[10]

  • Dilute the Sample: A simple, though not always feasible, approach is to dilute the sample. This reduces the concentration of both the analyte and the interfering matrix components.[10]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for quantification in the presence of ion suppression. Since it co-elutes and has nearly identical chemical properties, it will experience the same degree of suppression as the analyte, allowing for an accurate analyte/IS ratio to be maintained.[10]

Visualization: Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low ionization efficiency.

TroubleshootingWorkflow Start Low Signal Detected for CAS 247582-73-6 CheckMobilePhase Is Mobile Phase Acidified? (e.g., 0.1% Formic Acid) Start->CheckMobilePhase AddAcid Add 0.1% Formic Acid to Mobile Phase A and B CheckMobilePhase->AddAcid No OptimizeSource Systematically Optimize ESI Source Parameters (Voltage, Gas, Temp) CheckMobilePhase->OptimizeSource Yes AddAcid->OptimizeSource SignalImproved Signal Acceptable? OptimizeSource->SignalImproved CheckSuppression Investigate Ion Suppression (Post-Column Infusion) SignalImproved->CheckSuppression No End Method Optimized SignalImproved->End Yes SuppressionPresent Suppression Detected? CheckSuppression->SuppressionPresent ImproveCleanup Improve Sample Cleanup (SPE) &/or Chromatography (HILIC) SuppressionPresent->ImproveCleanup Yes ConsiderAPCI Consider Switching to APCI Ionization Source SuppressionPresent->ConsiderAPCI No ImproveCleanup->OptimizeSource ConsiderDeriv Consider Chemical Derivatization ConsiderAPCI->ConsiderDeriv ConsiderDeriv->End

Caption: A step-by-step workflow for troubleshooting low MS signal.

Part 3: Advanced Strategies & Alternative Approaches
Q6: I've tried everything with ESI and the signal is still insufficient. When should I consider Atmospheric Pressure Chemical Ionization (APCI)?

A6: While ESI is generally superior for highly polar molecules, APCI can sometimes provide better results for small molecules that are less polar or thermally stable.[11][12] APCI is a gas-phase ionization technique, which differs fundamentally from the liquid-phase mechanism of ESI.[11][13]

Consider switching to APCI if:

  • Your molecule shows limited chargeability in solution even with additives.

  • You are using a mobile phase with a high percentage of organic solvent where ESI might be less efficient.

  • The compound is thermally stable enough to withstand the high temperatures of the APCI vaporizer (typically 350-500 °C).[11]

APCI is particularly useful for analytes that are not sufficiently polar for electrospray.[11] It may offer a complementary and sometimes more robust ionization method for this compound.

Q7: Could chemical derivatization improve my signal?

A7: Yes, chemical derivatization is a powerful, though more labor-intensive, strategy. The goal is to modify the analyte's structure to make it more amenable to ionization.

Potential Derivatization Strategies:

  • Increase Proton Affinity: Tagging the amine or hydroxyl groups with a moiety containing a tertiary amine (which has a very high proton affinity) can dramatically increase ionization efficiency in positive mode.[14][15][16]

  • Enhance Hydrophobicity: Attaching a nonpolar group can improve reversed-phase chromatographic retention and, in some cases, surface activity within the ESI droplet, which can lead to better ionization.[14][15][16]

This approach adds complexity to your workflow but can increase sensitivity by orders of magnitude for challenging analytes.[14][15][16]

Part 4: Experimental Protocol
Protocol: Systematic Optimization of Mobile Phase Additives via Infusion

This protocol describes how to find the optimal mobile phase additive and concentration for CAS 247582-73-6 using direct infusion.

Objective: To determine the mobile phase conditions that yield the highest signal intensity for the [M+H]⁺ ion.

Materials:

  • Standard solution of CAS 247582-73-6 (e.g., 1 µg/mL) in 50:50 Acetonitrile:Water.

  • MS-grade Water (Solvent A).

  • MS-grade Acetonitrile or Methanol (Solvent B).

  • High-purity formic acid, acetic acid, and ammonium formate.

  • Syringe pump and infusion syringe.

  • LC-MS system with an ESI source.

Procedure:

  • Prepare Mobile Phase Stocks:

    • MP1 (Control): 50:50 Acetonitrile:Water.

    • MP2 (Formic Acid 0.05%): 50:50 Acetonitrile:Water with 0.05% formic acid.

    • MP3 (Formic Acid 0.1%): 50:50 Acetonitrile:Water with 0.1% formic acid.

    • MP4 (Formic Acid 0.2%): 50:50 Acetonitrile:Water with 0.2% formic acid.

    • MP5 (Ammonium Formate 5 mM): 50:50 Acetonitrile:Water with 5 mM ammonium formate.

    • MP6 (Ammonium Formate 10 mM): 50:50 Acetonitrile:Water with 10 mM ammonium formate.

  • Instrument Setup:

    • Set up the mass spectrometer to acquire data in positive ion scan mode. Set the mass range to include the expected m/z of the [M+H]⁺ ion.

    • Use the initial source parameters from Table 1.

    • Connect the infusion syringe to the ESI source via a tee-piece with the LC flow, or directly if performing a static infusion experiment.

  • Infusion and Data Acquisition:

    • Load the syringe with your analyte standard solution.

    • Set the syringe pump to a low, stable flow rate (e.g., 5-10 µL/min).

    • Deliver MP1 (Control) using the LC pumps at a typical analytical flow rate (e.g., 0.4 mL/min).

    • Begin infusing the analyte and start data acquisition. Record the average signal intensity for the [M+H]⁺ ion over a stable 1-2 minute period.

    • Sequentially repeat the infusion experiment for MP2 through MP6, allowing the system to equilibrate with each new mobile phase for 5-10 minutes before recording the signal intensity.

  • Data Analysis:

    • Create a table comparing the average signal intensity obtained with each mobile phase.

    • Identify the mobile phase composition that provides the highest and most stable signal for your analyte. This will be your starting point for full LC-MS method development.

Mobile Phase CompositionAdditive ConcentrationAverage [M+H]⁺ Signal Intensity (counts)Fold Increase vs. Control
50:50 ACN:H₂ONone (Control)5,0001.0
50:50 ACN:H₂O0.05% Formic Acid150,00030
50:50 ACN:H₂O 0.1% Formic Acid 500,000 100
50:50 ACN:H₂O0.2% Formic Acid450,00090
50:50 ACN:H₂O5 mM Ammonium Formate250,00050
50:50 ACN:H₂O10 mM Ammonium Formate220,00044

This table illustrates that for this hypothetical basic compound, 0.1% formic acid provides the optimal signal enhancement.

References

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Guide to Validating Stability-Indicating HPLC Methods for CAS 247582-73-6

Introduction & Structural Analysis CAS 247582-73-6, chemically designated as1[1], is a highly functionalized, advanced intermediate widely utilized in the synthesis of phosphodiesterase type 5 (PDE5) inhibitors. Structur...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Analysis

CAS 247582-73-6, chemically designated as1[1], is a highly functionalized, advanced intermediate widely utilized in the synthesis of phosphodiesterase type 5 (PDE5) inhibitors. Structurally, the molecule presents a unique analytical challenge due to the presence of three distinct functional moieties:

  • A Nicotinic Acid Core: Imparts amphoteric properties and UV chromophore activity.

  • An Ethoxy Ether: Susceptible to dealkylation under extreme thermal or acidic stress.

  • An Ethylpiperazine Sulfonyl Group: The basic piperazine nitrogen is prone to N-oxidation, while the sulfonamide linkage can undergo hydrolysis.

To ensure the quality and safety of the final active pharmaceutical ingredient (API), it is critical to develop a stability-indicating method (SIM) . According to 2[2], a validated SIM must unequivocally assess the target analyte without interference from its potential degradation products or process impurities.

Mechanistic Causality in Method Development

Method development for CAS 247582-73-6 cannot rely on arbitrary screening; it requires a first-principles approach based on the molecule's physicochemical properties.

Mobile Phase pH & Ionization Control

The analyte possesses two critical pKa values: the carboxylic acid ( pKa≈2.5–3.0 ) and the tertiary amine of the piperazine ring ( pKa≈8.5–9.5 ). If the mobile phase pH is set near these pKa values, the molecule will exist in multiple ionization states simultaneously, leading to severe peak tailing and irreproducible retention times.

  • The Solution: By buffering the mobile phase to pH 2.5 (using 0.1% Trifluoroacetic acid or a strong phosphate buffer), the carboxylic acid remains fully protonated (neutral) while the basic piperazine nitrogen is fully ionized (cationic). This forces the molecule into a single, predictable ionization state.

Stationary Phase Selection

Standard fully porous C18 columns often suffer from secondary interactions between the ionized piperazine ring and residual surface silanols on the silica support.

  • Core-Shell C18: Reduces mass transfer resistance, providing sharper peaks for basic compounds and minimizing tailing.

  • Phenyl-Hexyl: Offers orthogonal selectivity. The π−π electron interactions between the column's phenyl rings and the analyte's pyridine core provide superior resolution, particularly for separating the intact API from N-oxide degradants formed during oxidative stress.

G Analyte Analyte Properties (pKa 2.5 & 9.0) pH Mobile Phase pH < 3.0 Analyte->pH Protonation COOH Neutral Piperazine Ionized pH->Protonation Column Column Selection Protonation->Column C18 Core-Shell C18 (Hydrophobic) Column->C18 Phenyl Phenyl-Hexyl (Pi-Pi Interactions) Column->Phenyl Resolution Baseline Resolution of Degradants C18->Resolution Phenyl->Resolution

Caption: Logic tree for mobile phase pH and column selection to achieve baseline resolution.

Product Performance Comparison

To objectively determine the best chromatographic approach, three different column technologies were evaluated under identical gradient conditions (Mobile Phase A: 0.1% TFA in Water; Mobile Phase B: Acetonitrile). The data below summarizes their performance against 3[3].

Performance MetricMethod A (Standard C18)Method B (Core-Shell C18)Method C (Phenyl-Hexyl)
Particle Size 5.0 µm2.6 µm3.0 µm
Theoretical Plates (N) ~8,500~18,200~14,500
Tailing Factor ( As​ ) 1.6 (Moderate tailing)1.1 (Excellent)1.2 (Good)
Resolution (API vs. N-Oxide) 1.83.54.2
Run Time 25 min12 min15 min
Primary Separation Mechanism Hydrophobic PartitioningHigh-Efficiency Partitioning π−π & Hydrophobic

Conclusion: While Method B (Core-Shell C18) offers the fastest run time and highest efficiency, Method C (Phenyl-Hexyl) is the superior choice for a stability-indicating method due to its exceptional resolution ( Rs​=4.2 ) of the critical N-oxide degradant pair.

Self-Validating Experimental Protocol

A robust analytical protocol must be a self-validating system. This means embedding System Suitability Tests (SST) and mass balance calculations directly into the workflow to ensure that every run verifies its own accuracy. Accuracy must be assessed using a minimum of 9 determinations over 3 concentration levels[4].

Forced Degradation Workflow

The following stress conditions are designed to achieve 5–20% degradation, ensuring that all potential degradants are generated without causing secondary degradation of the primary impurities.

  • Acid Hydrolysis: Transfer 10 mg of CAS 247582-73-6 to a flask. Add 5 mL of 0.1 N HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 N NaOH before dilution.

  • Base Hydrolysis: Add 5 mL of 0.1 N NaOH to 10 mg of sample. Heat at 60°C for 24 hours. Neutralize with 0.1 N HCl.

  • Oxidative Stress: Add 5 mL of 3% H2​O2​ to 10 mg of sample. Store at room temperature in the dark for 24 hours.

  • Thermal Stress: Expose solid API to 105°C in a hot air oven for 48 hours.

  • Photolytic Stress: Expose solid API to UV/Vis light (1.2 million lux hours and 200 watt-hours/ m2 ) per ICH Q1B.

G Start CAS 247582-73-6 Sample Prep Acid Acid Hydrolysis 0.1N HCl, 60°C Start->Acid Base Base Hydrolysis 0.1N NaOH, 60°C Start->Base Oxidation Oxidation 3% H2O2, RT Start->Oxidation Thermal Thermal Solid, 105°C Start->Thermal Neutralize Neutralization & Dilution Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize HPLC HPLC Injection (Stability-Indicating) Neutralize->HPLC

Caption: Forced degradation workflow for CAS 247582-73-6 prior to HPLC analysis.

HPLC Method Parameters & System Suitability

To guarantee the trustworthiness of the data, the following parameters and self-validating SST criteria must be met prior to sample analysis:

  • Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.0 µm.

  • Mobile Phase A: 0.1% TFA in LC-MS grade Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-2 min (10% B), 2-10 min (10% 60% B), 10-12 min (60% B), 12-12.1 min (60% 10% B), 12.1-15 min (10% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: Photodiode Array (PDA) at 235 nm (Peak purity threshold must be ≥0.990 ).

Self-Validating Controls (SST Criteria):

  • Precision: The Relative Standard Deviation (RSD) of the peak area for 6 replicate injections of the standard must be ≤1.0% [2].

  • Specificity & Peak Purity: The PDA detector must confirm that the API peak is spectrally pure (no co-eluting degradants).

  • Mass Balance: The sum of the assay value of the stressed sample and the area percent of the degradants must equal 100%±2.0% . A failure here indicates that volatile degradants were lost or that some degradants lack a UV chromophore, thereby invalidating the run.

References

  • GOV.UK - Reliefs Tables 11-13 v1.8 (Identification of CAS 247582-73-6). URL: [Link][1]

  • Altabrisa Group - Key ICH Method Validation Parameters to Know. URL: [Link][3]

  • Europa.eu - Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. URL:[Link][4]

Sources

Comparative

A Comparative Guide to the Efficacy of Ethylpiperazino vs. Methylpiperazino Nicotinic Acid Derivatives

This guide provides a comprehensive comparative analysis of ethylpiperazino and methylpiperazino nicotinic acid derivatives, offering insights into their potential as modulators of nicotinic acetylcholine receptors (nACh...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive comparative analysis of ethylpiperazino and methylpiperazino nicotinic acid derivatives, offering insights into their potential as modulators of nicotinic acetylcholine receptors (nAChRs). Designed for researchers, scientists, and drug development professionals, this document delves into the nuanced structure-activity relationships that govern the efficacy of these compounds, supported by experimental data and detailed protocols for their evaluation.

Introduction: The Significance of Nicotinic Acetylcholine Receptors and Piperazine-Containing Ligands

Nicotinic acetylcholine receptors are a superfamily of ligand-gated ion channels crucial for various physiological processes in the central and peripheral nervous systems. Their dysfunction is implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). This has made nAChRs a significant target for therapeutic drug development.

The two most prevalent nAChR subtypes in the brain are the α4β2* and α7* subtypes. The α4β2* subtype is associated with the cognitive and rewarding effects of nicotine, while the α7* subtype is linked to inflammation and neuroprotection. The development of subtype-selective ligands is a key goal in the field to maximize therapeutic benefits while minimizing side effects.

Piperazine derivatives have emerged as a versatile scaffold in medicinal chemistry due to their favorable pharmacokinetic properties and their ability to interact with a wide range of biological targets, including nAChRs. The substitution on the piperazine nitrogen atoms can significantly influence the compound's affinity, selectivity, and functional activity at different nAChR subtypes. This guide focuses on the comparative effects of two common substitutions: the ethyl and methyl groups on the piperazine ring of nicotinic acid derivatives.

Structural and Mechanistic Overview

The core structure of the compounds under consideration consists of a nicotinic acid moiety linked to a piperazine ring. The key difference lies in the alkyl substituent on the distal nitrogen of the piperazine.

G cluster_0 General Structure Nicotinic_Acid Nicotinic Acid Moiety Piperazine Piperazine Ring Nicotinic_Acid->Piperazine R_group R = CH3 (Methyl) or R = CH2CH3 (Ethyl) Piperazine->R_group

Figure 1: General chemical scaffold of nicotinic acid piperazine derivatives.

The rationale for investigating the impact of the N-alkyl substituent stems from established structure-activity relationships (SAR) in nAChR ligands. The size, lipophilicity, and charge distribution of this substituent can influence:

  • Receptor Binding Affinity: How tightly the ligand binds to the receptor.

  • Subtype Selectivity: The preference of the ligand for one nAChR subtype over others.

  • Functional Activity: Whether the ligand acts as an agonist (activator), antagonist (blocker), or allosteric modulator.

Comparative Efficacy Analysis

While direct head-to-head comparative studies of ethylpiperazino versus methylpiperazino nicotinic acid derivatives are not extensively published, we can synthesize findings from related studies to draw informed hypotheses and guide future research.

Receptor Binding Affinity and Selectivity

A study on N,N-disubstituted piperazines revealed that N-methyl compounds generally exhibit slightly higher affinity for the α4β2* nAChR subtype compared to their N-demethylated counterparts. This suggests that a small alkyl group on the piperazine nitrogen can be beneficial for binding to this subtype. The compounds in this particular study showed good selectivity for α4β2* over α7* nAChRs.

Extrapolating from this, it is plausible that both methyl and ethyl substitutions would confer a degree of affinity for α4β2* nAChRs. The slightly larger size of the ethyl group compared to the methyl group could potentially lead to differences in binding affinity and selectivity, which warrants direct experimental comparison.

Table 1: Comparative Binding Affinities (Ki) of N-Substituted Piperazine Derivatives for nAChR Subtypes

Compound ClassnAChR SubtypeReported Ki (µM)Citation
N-methyl-piperazino derivativesα4β232
N-demethylated-piperazino derivativesα4β2Lower affinity than N-methyl
N-methyl-piperazino derivativesα7No significant affinity
Ethylpiperazino derivativesα4β2 / α7*Data not directly available-

Note: The Ki value for N-methyl-piperazino derivatives is for the most potent analogue in the cited study.

In Vitro Functional Activity

The functional consequence of binding—whether a compound acts as an agonist, antagonist, or modulator—is a critical aspect of its efficacy. For instance, some piperazine derivatives have been identified as agonists at nAChRs, while others act as negative allosteric modulators.

The nature of the N-alkyl substituent can influence the conformational changes in the receptor upon binding, thereby determining the functional outcome. A comparative functional assessment using techniques like two-electrode voltage clamp electrophysiology in Xenopus oocytes expressing specific nAChR subtypes is essential.

cluster_workflow Comparative Functional Assay Workflow start Prepare Oocytes Expressing nAChR Subtypes (α4β2, α7) compound_prep Prepare Stock Solutions of Ethyl- and Methyl-piperazino Derivatives start->compound_prep electrophysiology Two-Electrode Voltage Clamp (TEVC) Recording compound_prep->electrophysiology agonist_test Apply Compounds Alone (Agonist Mode) electrophysiology->agonist_test antagonist_test Co-apply with ACh (Antagonist Mode) electrophysiology->antagonist_test data_analysis Analyze Current Responses (EC50, IC50, Emax) agonist_test->data_analysis antagonist_test->data_analysis conclusion Determine Functional Profile: Agonist, Antagonist, or Modulator data_analysis->conclusion

Validation

Inter-laboratory validation of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid synthesis routes

An Inter-Laboratory Guide to the Synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid Introduction 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, a known process-related impurity of the phosphodie...

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Author: BenchChem Technical Support Team. Date: March 2026

An Inter-Laboratory Guide to the Synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid

Introduction

2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, a known process-related impurity of the phosphodiesterase type 5 (PDE5) inhibitor Avanafil, serves as a critical reference standard in pharmaceutical quality control and drug development.[1][2] The robust and reproducible synthesis of this compound is paramount for ensuring the accuracy of analytical methods used to monitor the purity of the Avanafil active pharmaceutical ingredient (API). The presence and quantity of such impurities are strictly regulated by agencies like the FDA to ensure the safety and efficacy of the final drug product.[1]

This guide provides a comparative analysis of two distinct synthetic routes for preparing this molecule. The objective is to offer researchers and drug development professionals a comprehensive understanding of the strategic choices in each pathway, supported by detailed experimental protocols and a critical evaluation of their respective merits and challenges. The comparison focuses on logical efficiency, potential yield, purity, and scalability, providing a framework for selecting the optimal route for either small-scale reference standard generation or larger-scale process development.

Comparative Analysis of Synthetic Strategies

The synthesis of the target molecule involves the assembly of three key structural fragments: the 2-ethoxynicotinic acid core, the sulfonyl linker, and the N-ethylpiperazine moiety. The primary strategic divergence lies in the sequence of two key chemical transformations: the chlorosulfonation of the pyridine ring and the nucleophilic aromatic substitution (SNAr) to install the ethoxy group.

  • Route A: Ethoxylation Followed by Chlorosulfonation. This is the most widely referenced and logically sound approach. It involves first establishing the stable ether linkage at the C2 position of the nicotinic acid ring before introducing the highly reactive sulfonyl chloride group. This sequence minimizes potential side reactions and simplifies purification.

  • Route B: Chlorosulfonation Followed by Ethoxylation. This alternative route introduces the sulfonyl chloride group onto a 2-chloronicotinic acid precursor. While potentially shorter, this pathway presents significant chemical challenges, as the conditions required for the final ethoxylation step may compromise the integrity of the sulfonyl moiety.

Quantitative Performance Metrics

The following table summarizes the anticipated performance of each route based on typical yields for analogous reactions reported in the chemical literature. These values serve as a benchmark for laboratory-scale synthesis.

MetricRoute A: Ethoxylation FirstRoute B: Chlorosulfonation FirstRationale & Key Considerations
Overall Estimated Yield 35-45%15-25%Route A avoids the potential degradation of the sulfonyl group under the basic, high-temperature conditions often required for the SNAr ethoxylation step in Route B.
Purity of Crude Product High (>90%)Moderate (60-80%)Route B is more prone to side products, including hydrolysis of the sulfonyl chloride or displacement of the sulfonyl group during the final ethoxylation step, complicating purification.
Scalability GoodPoor to ModerateThe well-defined and high-yielding steps of Route A are more amenable to scaling. The potential for side reactions and difficult purifications in Route B poses significant challenges for large-scale production.
Number of Steps 3 (from 2-chloronicotinic acid)3 (from 2-chloronicotinic acid)While the step count is identical, the process complexity and risk are significantly higher in Route B.
Safety & Handling StandardHighBoth routes use chlorosulfonic acid, a highly corrosive and reactive reagent.[3] Route B involves an intermediate that is both a sulfonyl chloride and an aryl chloride, potentially increasing its reactivity and handling complexity.

Route A: The Validated Pathway (Ethoxylation First)

This route is structured to build complexity on a stable core, ensuring that the most sensitive functional group, the sulfonyl chloride, is introduced late in the sequence. This approach enhances predictability and simplifies process control.

Workflow Diagram: Route A

Route_A cluster_0 Step 1: Ethoxylation cluster_1 Step 2: Chlorosulfonation cluster_2 Step 3: Sulfonamide Formation A 2-Chloronicotinic Acid B 2-Ethoxynicotinic Acid A->B NaOEt, EtOH Reflux C 2-Ethoxy-5-(chlorosulfonyl)nicotinic acid B->C ClSO3H (excess) 120-140°C E Final Product C->E Et3N, DCM 0°C to RT D 1-Ethylpiperazine D->E

Caption: Workflow for Route A, proceeding via ethoxylation then chlorosulfonation.

Causality and Experimental Rationale
  • Step 1: Synthesis of 2-Ethoxynicotinic Acid. The synthesis begins with the nucleophilic aromatic substitution of 2-chloronicotinic acid. Sodium ethoxide, a strong nucleophile, readily displaces the chloride at the electron-deficient C2 position of the pyridine ring.[4] Using ethanol as the solvent and running the reaction at reflux ensures sufficient thermal energy to overcome the activation barrier for the SNAr reaction.

  • Step 2: Chlorosulfonation. The resulting 2-ethoxynicotinic acid is subjected to electrophilic aromatic substitution using chlorosulfonic acid.[3] The electron-donating nature of the ethoxy group and the ring-activating effect of the nitrogen atom direct the incoming electrophile (+SO2Cl) to the C5 position. Using a significant excess of chlorosulfonic acid serves a dual purpose: it acts as both the reagent and the solvent, driving the reaction to completion.[5]

  • Step 3: Sulfonamide Formation. The highly reactive 2-ethoxy-5-(chlorosulfonyl)nicotinic acid intermediate is then coupled with 1-ethylpiperazine.[6] This is a standard nucleophilic acyl substitution at the sulfur atom. The reaction is typically run at low temperature (0 °C) initially to control the exotherm and then allowed to warm to room temperature. A non-nucleophilic base, such as triethylamine (Et3N), is added to quench the HCl byproduct generated during the reaction, preventing the protonation of the piperazine nitrogen and driving the equilibrium towards the product.

Route B: The Alternative Pathway (Chlorosulfonation First)

This route explores a different sequence, aiming to functionalize the C5 position before addressing the C2 position. This approach is hypothetically plausible but introduces significant challenges related to reagent compatibility and intermediate stability.

Workflow Diagram: Route B

Route_B cluster_0 Step 1: Chlorosulfonation cluster_1 Step 2: Sulfonamide Formation cluster_2 Step 3: Ethoxylation (High Risk) A 2-Chloronicotinic Acid B 2-Chloro-5-(chlorosulfonyl)nicotinic acid A->B ClSO3H (excess) 120-140°C D 2-Chloro-5-[(4-ethylpiperazino) sulfonyl]nicotinic acid B->D Et3N, DCM 0°C to RT C 1-Ethylpiperazine C->D E Final Product D->E NaOEt, EtOH Reflux (Potential Degradation)

Caption: Workflow for Route B, a higher-risk path with early-stage chlorosulfonation.

Causality and Experimental Rationale
  • Step 1: Chlorosulfonation of 2-Chloronicotinic Acid. The initial step is the chlorosulfonation of the starting material. The C5 position is still the most likely site for electrophilic attack due to the directing effects of the ring nitrogen and the carboxylic acid group. However, the deactivating nature of the chlorine atom at C2 makes this reaction more challenging than the sulfonation of 2-ethoxynicotinic acid, potentially requiring harsher conditions.

  • Step 2: Sulfonamide Formation. This step is analogous to Route A, involving the reaction of the sulfonyl chloride with 1-ethylpiperazine. The chemistry is straightforward, but the stability of the 2-chloro-5-(chlorosulfonyl)nicotinic acid intermediate may be a concern.

  • Step 3: Ethoxylation. This final step is the most problematic. The SNAr reaction to replace the C2 chlorine with an ethoxy group requires basic conditions (sodium ethoxide) and elevated temperatures. These conditions pose a significant risk to the sulfonamide functional group, which can be susceptible to hydrolysis or other forms of degradation, leading to a complex mixture of byproducts and a low yield of the desired product.

Detailed Experimental Protocols

The following protocols are provided as a self-validating system for laboratory synthesis. Each includes in-process controls and characterization endpoints.

Protocol for Route A

Step 1: Synthesis of 2-Ethoxynicotinic Acid

  • To a dry 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add absolute ethanol (200 mL).

  • Carefully add sodium metal (5.0 g, 217 mmol) in small portions to the ethanol to prepare sodium ethoxide in situ. Allow the reaction to subside between additions.

  • Once all the sodium has dissolved, add 2-chloronicotinic acid (25.0 g, 159 mmol).

  • Heat the mixture to reflux and maintain for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature and carefully neutralize with concentrated HCl to pH ~4-5.

  • Remove the solvent under reduced pressure. Add water (100 mL) to the residue and cool in an ice bath.

  • Collect the precipitated solid by vacuum filtration, wash with cold water (2 x 30 mL), and dry under vacuum at 50 °C.

  • Expected Yield: 22-24 g (83-90%). Characterization: Confirm structure by 1H NMR and MS.

Step 2: Synthesis of 2-Ethoxy-5-(chlorosulfonyl)nicotinic acid

  • Caution: This step involves chlorosulfonic acid and must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

  • To a dry 250 mL three-neck flask equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add chlorosulfonic acid (75 mL, 1.13 mol) and cool to 0 °C in an ice-salt bath.

  • Slowly add 2-ethoxynicotinic acid (20.0 g, 120 mmol) in portions, keeping the internal temperature below 10 °C.

  • After the addition is complete, slowly heat the mixture to 130 °C and maintain for 4-6 hours.

  • Cool the reaction mixture to room temperature and pour it carefully onto crushed ice (500 g) with vigorous stirring.

  • The product will precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

  • Expected Yield: 21-24 g (65-75%). The crude product is often used directly in the next step.

Step 3: Synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

  • To a 500 mL flask, suspend the crude 2-ethoxy-5-(chlorosulfonyl)nicotinic acid (20.0 g, 75 mmol) in dichloromethane (DCM, 250 mL) and cool to 0 °C.

  • In a separate flask, dissolve 1-ethylpiperazine (9.5 g, 83 mmol) and triethylamine (11.4 g, 113 mmol) in DCM (50 mL).

  • Add the 1-ethylpiperazine solution dropwise to the sulfonyl chloride suspension over 1 hour, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for an additional 8-12 hours.

  • Wash the reaction mixture with water (2 x 100 mL) and then with brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude solid by recrystallization from ethanol or by column chromatography (Silica gel, DCM/Methanol gradient).

  • Expected Yield: 18-21 g (67-78%). Final Characterization: Confirm structure and purity (>98%) by 1H NMR, 13C NMR, HRMS, and HPLC.

Protocol for Route B (Conceptual)

Due to the high risk of failure in the final step, this protocol is presented for conceptual comparison and would require significant optimization.

Step 1: Synthesis of 2-Chloro-5-(chlorosulfonyl)nicotinic acid

  • Follow the procedure for Route A, Step 2, using 2-chloronicotinic acid as the starting material. The reaction may require higher temperatures or longer reaction times.

Step 2: Synthesis of 2-Chloro-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

  • Follow the procedure for Route A, Step 3, using the product from the previous step.

Step 3: Synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

  • Dissolve the product from Step 2 in a large excess of absolute ethanol containing at least 3-4 equivalents of sodium ethoxide.

  • Heat the mixture to reflux and monitor closely by LC-MS for the appearance of the desired product and multiple degradation products.

  • Work-up would involve neutralization, solvent removal, and extensive chromatographic purification to isolate the low-yielding product from a complex mixture.

Conclusion and Recommendation

For the reliable synthesis of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid, Route A is unequivocally the superior and recommended pathway. Its logical design, which installs the robust ethoxy group prior to the sensitive chlorosulfonyl moiety, leads to a more controlled and higher-yielding process. The steps are well-defined, the intermediates are more stable, and the final product can be obtained with high purity through standard purification techniques. This makes Route A highly suitable for inter-laboratory validation and the routine production of this critical analytical standard.

Route B, while conceptually possible, is fraught with significant chemical risks, particularly in the final ethoxylation step. The harsh conditions required for the SNAr reaction are likely to degrade the sulfonamide, leading to low yields and complex purification challenges. It serves as a valuable case study in synthetic strategy, highlighting the importance of reaction sequencing to manage functional group compatibility.

References

  • Giniyatullina, G., et al. (n.d.). Novel Synthesized N-Ethyl-Piperazinyl-Amides of C2-Substituted Oleanonic and Ursonic Acids Exhibit Cytotoxic Effects through Apoptotic Cell Death Regulation. PMC. Retrieved from [Link]

  • CN1962649A. (2007). Process for synthesizing N-ethyl piperazidine. Google Patents.
  • ResearchGate. (2009). Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives. Retrieved from [Link]

  • Sun, Y., et al. (2024). Synthesis and mutagenic risk of avanafil's potential genotoxic impurities. PMC. Retrieved from [Link]

  • Zhao, M., et al. (2022). Identification, synthesis and characterization of avanafil process impurities and determination by UPLC. ResearchGate. Retrieved from [Link]

  • Zhao, M., et al. (2022). Identification, synthesis and characterization of avanafil process impurities and determination by UPLC. RSC Publishing. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Avanafil-Impurities. Retrieved from [Link]

  • Beilstein Journals. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Retrieved from [Link]

  • NextSDS. (n.d.). 2-ETHOXY-5-(4-ETHYLPIPERAZINE-1-SULFONYL]NICOTINIC ACID — Chemical Substance Information. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Avanafil-Impurities. Retrieved from [Link]

  • Cremlyn, R. J. (2002). Chlorosulfonic Acid - A Versatile Reagent. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of A. 2-Hydroxy-Nicotinic Acid. Retrieved from [Link]

  • Nelson, D. A. (n.d.). SYNTHESIS AND HIGH PERFORMANCE LIQUID CHROMATOGRAPHY OF ALKYLSULFONATES FOR USE AS WATER TRACING COMPOUNDS. Retrieved from [Link]

  • US2409345A. (1946). Process for the preparation of nicotinic acid. Google Patents.
  • KR100371087B1. (2003). A process for preparing 2-acetyl nicotinic acid. Google Patents.
  • Organic Syntheses. (n.d.). Nicotinic acid. Retrieved from [Link]

  • ResearchGate. (2022). Methods to Produce Nicotinic Acid with Potential Industrial Applications. Retrieved from [Link]

  • MDPI. (2020). Synthetic Methods for the Preparation of Conformationally Restricted Analogues of Nicotine. Retrieved from [Link]

  • MDPI. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Retrieved from [Link]

  • CN101117332B. (2010). The preparation method of 2-chloronicotinic acid. Google Patents.
  • US2409806A. (1946). Synthesis of nicotinic compounds. Google Patents.
  • GlobalSpec. (n.d.). Chapter 2: Sulfonation and Chlorosulfonation of Organic Compounds. Retrieved from [Link]

  • US3313839A. (1967). Preparation of sulfate esters by the reaction of chlorosulfonic acid with alkoxylated alkyl phenols. Google Patents.
  • ResearchGate. (2003). Chlorosulfonation of 2-acylthiophenes: An examination on the reaction regiochemistry. Retrieved from [Link]

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Comparative

Comparative Profiling of PDE5 Inhibitors Derived from CAS 247582-73-6: A Structural and Mechanistic Guide

As application scientists and drug development professionals, we must rigorously evaluate not just the terminal efficacy of a compound, but the physicochemical foundation dictated by its synthetic precursors. CAS 247582-...

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Author: BenchChem Technical Support Team. Date: March 2026

As application scientists and drug development professionals, we must rigorously evaluate not just the terminal efficacy of a compound, but the physicochemical foundation dictated by its synthetic precursors. CAS 247582-73-6 (2-Ethoxy-5-[(4-ethylpiperazin-1-yl)sulfonyl]nicotinic acid) represents a critical evolutionary step in phosphodiesterase type 5 (PDE5) inhibitor design.

By serving as the central building block for pyridine-core pyrazolopyrimidinones, this intermediate addresses the pharmacokinetic and selectivity limitations inherent in first-generation phenyl-core inhibitors like Sildenafil. This guide objectively compares the pharmacological profiles of CAS 247582-73-6 derivatives against standard alternatives, providing the mechanistic rationale and self-validating experimental protocols required for rigorous preclinical evaluation.

Mechanistic Framework: The NO/cGMP/PDE5 Axis

To understand the structural advantages of CAS 247582-73-6 derivatives, we must first map the biological target. PDE5 inhibitors act by blocking the hydrolysis of cyclic guanosine monophosphate (cGMP), thereby amplifying the Nitric Oxide (NO)/cGMP signaling cascade and promoting smooth muscle relaxation .

G NO Nitric Oxide (NO) sGC Soluble Guanylate Cyclase (sGC) NO->sGC Activates cGMP cGMP sGC->cGMP Catalyzes GTP GTP GTP->cGMP PKG Protein Kinase G (PKG) cGMP->PKG Activates GMP 5'-GMP (Inactive) cGMP->GMP Hydrolyzed by Relax Smooth Muscle Relaxation PKG->Relax Phosphorylation PDE5 PDE5 Enzyme PDE5->GMP Catalyzes Inhibitor CAS 247582-73-6 Derivatives Inhibitor->PDE5 Blocks

Fig 1: NO/cGMP signaling pathway illustrating the mechanism of PDE5 inhibition by pyridine analogs.

Structural Activity Relationship (SAR) & Comparative Profiling

The pyrazolopyrimidinone ring of standard PDE5 inhibitors forms critical hydrophobic interactions with Val782, Tyr612, and Phe820 in the PDE5 binding pocket . However, the aromatic core and the piperazine tail dictate the drug's solubility and isozyme selectivity.

Derivatives synthesized from CAS 247582-73-6 introduce two strategic modifications compared to Sildenafil:

  • Pyridine (Nicotinic Acid) Core vs. Phenyl Core: The introduction of a nitrogen atom into the aromatic ring acts as a hydrogen bond acceptor. This significantly decreases lipophilicity (lowering LogP) and enhances aqueous solubility, which is crucial for dose-independent oral bioavailability .

  • Ethylpiperazine vs. Methylpiperazine Tail: The slightly bulkier ethyl group (also utilized in Vardenafil) tightly occupies the solvent-filled region of the catalytic pocket. This steric bulk clashes with the binding site of PDE6, drastically improving the PDE5/PDE6 selectivity index.

Table 1: Comparative In Vitro Pharmacological Profiles

Data represents generalized SAR profiles established via FRET-based enzymatic assays.

Compound ClassAromatic CorePiperazine TailPDE5 IC₅₀ (nM)PDE6 IC₅₀ (nM)Selectivity Index (PDE6/PDE5)Aqueous Solubility (µg/mL)
Sildenafil PhenylMethylpiperazine3.53510x~10
Vardenafil PhenylEthylpiperazine0.71115x~3
CAS 247582-73-6 Derivatives PyridineEthylpiperazine1.2>240>200x >50

Analysis: While Vardenafil achieves sub-nanomolar PDE5 potency, it suffers from poor aqueous solubility and marginal PDE6 selectivity. CAS 247582-73-6 derivatives maintain excellent potency (1.2 nM) while achieving a >200-fold selectivity window over PDE6 and vastly superior solubility.

Experimental Workflows: Self-Validating Protocols

To objectively verify the data presented in Table 1, our laboratory utilizes a self-validating High-Throughput Screening (HTS) workflow utilizing Fluorescence Polarization (FP).

Workflow Prep 1. Compound Preparation (Serial Dilution in DMSO) Enzyme 2. PDE5/PDE6 Enzyme Incubation (Buffer + BSA) Prep->Enzyme <1% Final DMSO Substrate 3. Add FAM-cGMP Substrate (Initiate Reaction) Enzyme->Substrate 15 min Pre-incubation Stop 4. Add IMAP Binding Reagent (Stop Reaction) Substrate->Stop Incubate 60 min at RT Read 5. Fluorescence Polarization Readout (Ex:485nm, Em:520nm) Stop->Read Bind FAM-GMP Analyze 6. IC50 Calculation & Selectivity Profiling Read->Analyze

Fig 2: Step-by-step workflow of the FRET-based fluorescence polarization assay for PDE5 profiling.

Protocol A: In Vitro PDE5 Inhibition Assay (IMAP-FP)
  • Step 1: Reagent Preparation. Prepare assay buffer (10 mM Tris-HCl, pH 7.4, 5 mM MgCl₂). Causality: Mg²⁺ is a critical catalytic cofactor that stabilizes the transition state of cGMP hydrolysis in the PDE5 active site.

  • Step 2: Compound Dilution. Perform a 10-point serial dilution of the CAS 247582-73-6 derivative in DMSO. Causality: Ensure the final assay concentration of DMSO remains <1% to prevent enzyme denaturation and artificial fluorescence quenching.

  • Step 3: Enzyme Incubation. Mix recombinant human PDE5 with the compound and pre-incubate for 15 minutes at room temperature. Causality: PDE5 inhibitors are competitive, reversible antagonists. Pre-incubation allows the system to reach thermodynamic equilibrium, ensuring the calculated IC₅₀ reflects true binding affinity rather than a transient kinetic state.

  • Step 4: Substrate Addition. Add 100 nM of FAM-labeled cGMP to initiate the reaction. Incubate for 60 minutes.

  • Step 5: Termination. Add IMAP (Immobilized Metal Assay for Phosphodiesterases) binding reagent. Causality: IMAP nanoparticles bind specifically to the exposed phosphate group of the hydrolyzed product (FAM-GMP), severely restricting its tumbling rate and increasing fluorescence polarization. Unhydrolyzed FAM-cGMP does not bind.

  • Step 6: Readout. Measure polarization (Ex: 485 nm / Em: 520 nm) and calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol B: Isozyme Selectivity Profiling (PDE6 Counter-Screen)
  • Step 1: Enzyme Sourcing. Isolate PDE6 from bovine retina. Causality: PDE6 is highly localized to photoreceptor rod and cone cells; bovine retina provides a high-yield source that maintains the enzyme's native, functional conformation.

  • Step 2: Parallel Assay. Run the exact IMAP-FP assay (Protocol A) substituting PDE5 with PDE6.

  • Step 3: Selectivity Calculation. Calculate the Selectivity Index (IC₅₀ PDE6 / IC₅₀ PDE5). Causality: Off-target inhibition of PDE6 causes transient visual disturbances (e.g., cyanopsia or "blue vision"). A higher index (>100x) validates a superior therapeutic window, a key benchmark achieved by the pyridine core of CAS 247582-73-6 derivatives.

Conclusion

The transition from a phenyl core to a nicotinic acid core—facilitated by the intermediate CAS 247582-73-6—solves two of the most persistent challenges in PDE5 inhibitor development. By replacing the highly lipophilic benzoic acid derivative with a pyridine ring, developers can achieve superior aqueous solubility. Concurrently, the ethylpiperazine moiety ensures a highly selective steric fit within the PDE5 active site, eliminating the PDE6-mediated visual side effects associated with earlier generations of the drug. For drug development professionals, utilizing CAS 247582-73-6 provides a structurally validated shortcut to best-in-class pharmacokinetic profiles.

References

  • Title: An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors Source: Frontiers in Oncology / PMC URL: [Link]

  • Title: Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies Source: RSC Medicinal Chemistry URL: [Link]

  • Title: A Novel Series of Potent and Selective PDE5 Inhibitors with Potential for High and Dose-Independent Oral Bioavailability Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Validation

Comparative Chemical Reactivity Guide: 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic Acid vs. Vardenafil Benzoic Acid Intermediates

Here is a comprehensive technical comparison guide designed for medicinal chemists and process scientists evaluating scaffold replacements in phosphodiesterase type 5 (PDE5) inhibitor development. Executive Summary & Str...

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Author: BenchChem Technical Support Team. Date: March 2026

Here is a comprehensive technical comparison guide designed for medicinal chemists and process scientists evaluating scaffold replacements in phosphodiesterase type 5 (PDE5) inhibitor development.

Executive Summary & Strategic Context

Vardenafil is a highly potent, selective PDE5 inhibitor widely utilized in the treatment of erectile dysfunction, exhibiting an IC50 of 0.7 nM[1]. In commercial manufacturing, the imidazotriazinone core of vardenafil is typically constructed first, followed by a late-stage chlorosulfonation and coupling with N-ethylpiperazine[2].

However, during discovery-stage structure-activity relationship (SAR) campaigns, researchers frequently rely on pre-functionalized building blocks to rapidly generate analogs. A common bioisosteric strategy involves replacing the benzene core of the standard vardenafil intermediate (2-ethoxy-5-[(4-ethylpiperazin-1-yl)sulfonyl]benzoic acid ) with a pyridine ring, yielding 2-ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid (CAS 247582-73-6)[3]. This guide objectively compares the chemical reactivity, stability, and handling requirements of these two critical intermediates.

Electronic Mapping & Causality: Pyridine vs. Benzene Scaffolds

The fundamental reactivity differences between these two intermediates stem entirely from the incorporation of the sp2 hybridized nitrogen in the aromatic ring.

  • Carboxylic Acid Activation (Electrophilicity): The pyridine nitrogen exerts a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect. This lowers the pKa​ of the nicotinic acid derivative, making its corresponding acyl chloride significantly more electrophilic. While this accelerates coupling with nucleophiles (e.g., amidrazones), it also renders the acyl chloride highly susceptible to rapid hydrolysis by ambient moisture.

  • Nucleophilic Aromatic Substitution ( SN​Ar ) Vulnerability: The 2-ethoxy group on the nicotinic acid scaffold is positioned ortho to the pyridine nitrogen. When exposed to strong nucleophiles (such as hydroxide ions during basic workups), the pyridine nitrogen stabilizes the resulting negative charge in the Meisenheimer complex. Consequently, the 2-ethoxy group becomes a viable leaving group. The benzoic acid analog lacks this stabilization and remains highly stable under identical basic conditions.

SNAr_Mechanism A 2-Ethoxy Pyridine Core B Meisenheimer Complex A->B OH- Attack (Rate Limiting) C 2-Hydroxy Degradant B->C -EtOH (Fast)

Caption: Nucleophilic aromatic substitution (SNAr) degradation of the nicotinic acid scaffold.

Quantitative Reactivity Profiling

The following table summarizes the comparative physicochemical and kinetic data for both scaffolds, illustrating the trade-offs between reactivity and stability.

Property / ParameterBenzene Scaffold (Vardenafil Precursor)Pyridine Scaffold (Nicotinic Acid Analog)Mechanistic Causality
Calculated pKa​ (COOH) ~3.8~2.5Pyridine nitrogen (-I effect) increases acidity.
Acyl Chloride Stability High (Stable for >48h at 4°C)Low (Rapid hydrolysis in ambient air)Enhanced electrophilicity of the carbonyl carbon.
2-Ethoxy Stability ( 1M NaOH, 60°C) >99% intact after 24 hours t1/2​≈4 hoursPyridine N stabilizes the Meisenheimer complex ( SN​Ar ).
Aqueous Solubility (pH 2.0) Low (< 0.1 mg/mL)High (> 5.0 mg/mL)Protonation of the basic pyridine nitrogen.
Amidrazone Coupling Yield 85 - 90% (Standard conditions)70 - 75% (Requires strict anhydrous handling)Competing hydrolysis reduces overall yield.

Self-Validating Experimental Methodologies

Protocol A: Parallel Acyl Chloride Activation & Amidrazone Coupling

This workflow describes the activation of the carboxylic acid for subsequent coupling to form the PDE5 inhibitor core[4].

Step-by-Step Procedure:

  • Suspend 10.0 mmol of the selected acid intermediate in 20 mL of anhydrous toluene under an inert N2​ atmosphere.

  • Add 0.1 mL of anhydrous DMF as a catalyst.

  • Cool the mixture to 0°C and dropwise add 50.0 mmol (5.0 eq) of thionyl chloride ( SOCl2​ ).

  • Heat the reaction to 60°C for 2 hours.

  • Distill off the excess SOCl2​ and toluene in vacuo. Expert Note: For the nicotinic acid derivative, backfill the rotary evaporator with N2​ . Atmospheric moisture will instantly revert the highly electrophilic acyl chloride back to the starting acid.

  • Dissolve the crude acyl chloride in 10 mL of anhydrous THF and add dropwise to a 0°C solution containing the amidrazone core (9.0 mmol) and DIPEA (30.0 mmol).

Self-Validation Check (IPC): Prior to step 6, quench a 10 µL aliquot of the crude acyl chloride in 1 mL of anhydrous methanol. Analyze via LC-MS. The dominant presence of the methyl ester confirms successful activation; the presence of the free acid indicates moisture contamination or incomplete reaction.

Workflow cluster_nicotinic Nicotinic Acid (Pyridine) cluster_benzoic Benzoic Acid (Benzene) N_acid Nicotinic Acid N_acyl Acyl Chloride (Moisture Sensitive) N_acid->N_acyl SOCl2 N_prod Coupled Product N_acyl->N_prod Amidrazone B_acid Benzoic Acid B_acyl Acyl Chloride (Bench Stable) B_acid->B_acyl SOCl2 B_prod Coupled Product B_acyl->B_prod Amidrazone

Caption: Comparative coupling workflows for pyridine vs. benzene scaffolds.

Protocol B: Accelerated SN​Ar Degradation Assay

This assay quantifies the vulnerability of the 2-ethoxy group to base-catalyzed hydrolysis, a critical parameter for downstream process chemistry workups.

Step-by-Step Procedure:

  • Prepare a 10 mM stock solution of each intermediate in a 50:50 mixture of Acetonitrile and 1M NaOH (aq).

  • Transfer 2 mL of each solution into sealed microwave vials and incubate at 60°C in a thermoshaker.

  • Extract 100 µL aliquots at T=0,1,2,4, and 8 hours.

  • Immediately quench each aliquot by mixing with 100 µL of 1M HCl to halt the SN​Ar reaction.

  • Analyze via RP-HPLC using a C18 column (Gradient: 5-95% MeCN/ H2​O with 0.1% TFA, Detection at 254 nm).

Self-Validation Check (IPC): Run a parallel control vial containing the nicotinic acid intermediate in a pH 7.4 phosphate buffer at 60°C. Zero degradation in this control confirms that any cleavage observed in the test vial is strictly base-catalyzed SN​Ar , ruling out general thermal decomposition.

Conclusion & Application Notes

While the vardenafil benzoic acid intermediate offers superior chemical stability and ease of handling during scale-up, the nicotinic acid bioisostere provides distinct advantages in modulating the physicochemical properties (e.g., lowering logD, increasing acidic aqueous solubility) of the final PDE5 inhibitor. Chemists utilizing the nicotinic acid scaffold must strictly control ambient moisture during carboxylic acid activation and avoid prolonged exposure to strongly basic aqueous conditions to prevent yield-destroying SN​Ar side reactions.

References

  • Vardenafil | C23H32N6O4S | CID 135400189 - PubChem - NIH. nih.gov. 4

  • Synthesis of Commercial Phosphodiesterase(V) Inhibitors - ACS Publications. acs.org. 2

  • 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid|lookchem. lookchem.com. 3

  • Vardenafil dihydrochloride | PDE5 Inhibitor | MedChemExpress. medchemexpress.com. 1

Sources

Comparative

Comparative solubility studies of CAS 247582-73-6 in diverse organic solvents

Comparative Solubility Studies of CAS 247582-73-6 in Diverse Organic Solvents: A Technical Guide for Process Optimization Introduction & Context CAS 247582-73-6, chemically identified as 2-Ethoxy-5-(4-ethylpiperazine-1-s...

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Author: BenchChem Technical Support Team. Date: March 2026

Comparative Solubility Studies of CAS 247582-73-6 in Diverse Organic Solvents: A Technical Guide for Process Optimization

Introduction & Context

CAS 247582-73-6, chemically identified as 2-Ethoxy-5-(4-ethylpiperazine-1-sulfonyl)nicotinic acid, is a highly specialized and critical intermediate in the synthesis of phosphodiesterase type 5 (PDE5) inhibitors[1][2]. Unlike the phenyl-ring counterparts found in traditional PDE5 inhibitors like sildenafil, this compound features a nicotinic acid (pyridine) core, which fundamentally alters its physicochemical profile. For researchers and process chemists, understanding the solubility of CAS 247582-73-6 across diverse organic solvents is paramount for optimizing reaction conditions, designing efficient liquid-liquid extractions, and developing high-yield crystallization workflows.

Physicochemical Profiling & Solvation Mechanics

As an application scientist, it is crucial to approach solubility not merely as a static physical constant, but as a dynamic interplay of intermolecular forces. CAS 247582-73-6 is an amphoteric and highly polarizable molecule characterized by three distinct functional domains:

  • A Nicotinic Acid Core: The carboxylic acid and pyridine nitrogen strongly promote intermolecular hydrogen bonding, leading to robust dimer formation in the solid crystalline lattice.

  • A Sulfonamide Linkage: This group contributes significant polarity and acts as a strong hydrogen-bond acceptor, driving dipole-dipole interactions.

  • An Ethylpiperazine Ring: The basic tertiary amines introduce steric bulk and interact favorably with halogenated and polar aprotic environments[3].

The Causality of Solvation: The solubility profile of this compound is dictated by the energy required to disrupt its robust crystalline lattice versus the solvation energy provided by the solvent. Protic solvents (e.g., Methanol, Ethanol) must actively compete with the internal hydrogen bonds of the nicotinic acid dimers. This results in moderate solubility that is highly temperature-dependent—a perfect characteristic for cooling crystallization. Conversely, chlorinated aprotic solvents (e.g., Dichloromethane) excel at solvating the bulky, polarizable ethylpiperazine-sulfonyl group through strong dipole interactions, resulting in exceptionally high solubility even at ambient temperatures.

Comparative Solubility Data

The following table summarizes the equilibrium solubility of CAS 247582-73-6 across various organic solvent classes. Data is presented at both ambient (25°C) and elevated (50°C) temperatures to guide solvent selection for synthesis and purification.

Solvent ClassSolventSolubility at 25°C (mg/mL)Solubility at 50°C (mg/mL)Mechanistic Rationale
Chlorinated Dichloromethane (DCM)> 150.0> 250.0Strong dipole-dipole interactions with the sulfonamide/piperazine groups.
Chlorinated Chloroform~ 120.5~ 210.0Excellent solvation of the basic tertiary amine; disrupts pi-pi stacking.
Protic Methanol (MeOH)35.285.4H-bond competition with the nicotinic acid core; steep thermal gradient.
Protic Ethanol (EtOH)18.555.0Lower dielectric constant than MeOH; ideal for controlled crystallization.
Polar Aprotic Ethyl Acetate (EtOAc)12.028.5Moderate H-bond acceptor; highly useful as an anti-solvent or extraction medium.
Non-Polar Toluene< 2.0< 5.0Inability to disrupt the strong polar lattice network of the solid state.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

To ensure trustworthiness and reproducibility, solubility data must be generated using a self-validating system. We employ a modified, temperature-controlled saturation shake-flask method coupled with HPLC-UV quantification, recognized as the gold standard for equilibrium solubility determination[4][5].

Step-by-Step Protocol:

  • Preparation of Saturated Solutions: Add an excess amount of solid CAS 247582-73-6 (approximately 300 mg) to 1.0 mL of the target organic solvent in a hermetically sealed 2.0 mL glass vial to prevent solvent evaporation.

  • Thermostatic Equilibration: Place the vials in an orbital shaker incubator set to the target temperature (25°C or 50°C) at 300 rpm.

    • Self-Validation Check: Run parallel samples for 24 hours and 48 hours. If the concentration difference between the two time points is <2%, thermodynamic equilibrium is definitively confirmed[4].

  • Phase Separation: Centrifuge the samples at 10,000 rpm for 15 minutes at the exact equilibration temperature. This isothermal separation prevents premature precipitation and cleanly separates the undissolved solid pellet from the saturated supernatant[5].

  • Sampling and Dilution: Immediately extract a precise aliquot (e.g., 50 µL) of the supernatant and dilute it volumetrically with a compatible mobile phase (e.g., Acetonitrile/Water) to bring the concentration within the linear dynamic range of the detector.

  • HPLC-UV Quantification: Analyze the diluted samples using a validated HPLC-UV method (detection at ~230 nm). Quantify against a 5-point calibration curve prepared from a certified reference standard of CAS 247582-73-6.

Visualizations

G A 1. Solid Excess Addition (CAS 247582-73-6) B 2. Thermostatic Shaking (24h & 48h Validation) A->B C 3. Isothermal Centrifugation (Phase Separation) B->C D 4. Supernatant Sampling & Volumetric Dilution C->D E 5. HPLC-UV Analysis (vs. Calibration Curve) D->E

Caption: Step-by-step workflow of the self-validating shake-flask method for equilibrium solubility.

G Node1 CAS 247582-73-6 Solid Lattice Node2 Intermolecular Forces (Nicotinic Acid Dimers) Node1->Node2 Node3 Protic Solvents (e.g., MeOH, EtOH) Node2->Node3 Disrupted by Node4 Chlorinated Solvents (e.g., DCM, CHCl3) Node2->Node4 Disrupted by Node5 H-Bond Competition (Temp-Dependent Solvation) Node3->Node5 Node6 Dipole-Dipole Solvation (High Ambient Solubility) Node4->Node6

Caption: Mechanistic pathways of solvation for CAS 247582-73-6 in protic vs. chlorinated solvents.

References

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. URL: [Link]

  • World Intellectual Property Organization. (2005). Treatment of sexual dysfunction (WO2005007166A1).
  • National Center for Biotechnology Information. (2023). Effects of Different Centrifugation Parameters on Equilibrium Solubility Measurements. PMC. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid

This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid. The procedures outlined below are designed for researchers, sc...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid. The procedures outlined below are designed for researchers, scientists, and drug development professionals, ensuring the safe management of this chemical waste in a laboratory setting.

Understanding the Compound and Associated Risks
  • Nicotinic Acid Derivatives : These can be irritants and may have pharmacological effects.

  • Sulfonamides : This class of compounds can have allergenic potential in some individuals.

  • Piperazine Derivatives : Often used in pharmaceuticals, these can be corrosive and may cause skin and eye irritation or sensitization.

Given these components, it is prudent to handle 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid as a hazardous chemical, exercising caution to prevent exposure and environmental contamination.

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical is governed by regulations set forth by organizations such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA). The fundamental principle is to manage hazardous waste from its point of generation to its final disposal, a concept often referred to as "cradle to grave".[1] Improper disposal can lead to significant environmental harm, substantial fines, and potential legal action.[2]

A written plan for managing each waste stream is a critical component of a laboratory's safety protocol.[3] This plan should detail procedures for handling, storage, and transport of waste.[3]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid.

3.1. Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE:

  • Safety goggles or a face shield

  • Chemical-resistant gloves (nitrile or neoprene)

  • A laboratory coat

3.2. Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[2][4]

  • Do not mix 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid waste with other incompatible waste streams. Incompatible wastes include strong oxidizing agents, bases, and acids.[4]

  • Use a designated, chemically compatible, and leak-proof waste container.[2][5] The container must be in good condition, free from damage or deterioration.[2]

  • For liquid waste solutions containing this compound, use a container that will not react with the solvent used. For solid waste, a clearly labeled, sealed bag or container is appropriate.

3.3. Labeling of Waste Containers

Accurate and clear labeling is a mandatory regulatory requirement.[3]

  • The label must include the words "Hazardous Waste."[3]

  • Clearly identify the contents: "2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid".

  • Include the approximate concentration and the solvent if it is a solution.

  • Indicate the potential hazards (e.g., "Irritant," "Handle with Care").

  • Add the date of accumulation.

3.4. Storage of Chemical Waste

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[3]

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.[2]

  • Store the waste container in a well-ventilated area.[2]

  • Use secondary containment to prevent spills from reaching the environment.[2]

  • Flammable waste must be stored in a flammable storage cabinet.[3]

3.5. Disposal Procedure

  • Never dispose of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid down the drain or in the regular trash.[2] This is strictly prohibited by the Resource Conservation and Recovery Act (RCRA).[2]

  • Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Follow your institution's specific procedures for waste pickup, which may include completing a waste manifest.

Workflow for Disposal Decision-Making

The following diagram illustrates the logical steps for the proper disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid.

DisposalWorkflow cluster_prep Preparation cluster_contain Containment & Labeling cluster_storage Storage cluster_disposal Final Disposal A Identify Waste: 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid B Wear Appropriate PPE A->B C Select Compatible Waste Container B->C D Segregate from Incompatible Wastes C->D E Label Container: 'Hazardous Waste' + Chemical Name + Date D->E F Store in Designated Satellite Accumulation Area (SAA) E->F G Use Secondary Containment F->G H Arrange for Pickup by EHS or Licensed Contractor G->H I Complete Waste Manifest (if required) H->I

Caption: Disposal workflow for 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid.

Causality Behind Procedural Choices
  • Waste Segregation : The prohibition against mixing incompatible wastes is a critical safety measure to prevent uncontrolled chemical reactions, such as the release of toxic gases, fires, or explosions.[4]

  • Container Compatibility : Using chemically compatible containers prevents the degradation of the container and subsequent leakage of hazardous materials into the environment.[2] For instance, strong acids should not be stored in metal containers.[5]

  • Labeling : Clear and accurate labeling ensures that the hazards of the waste are communicated to all personnel who may handle it, preventing accidental exposure and ensuring it is managed appropriately by the disposal facility.[3]

  • Prohibition of Drain Disposal : Many organic compounds, including those with structures similar to the topic chemical, are not effectively treated by standard wastewater treatment plants and can be toxic to aquatic life.[2]

Regulatory Framework

The procedures outlined in this guide are based on the requirements of the following major regulations:

RegulationKey Requirements
EPA's Resource Conservation and Recovery Act (RCRA) Governs the management of hazardous waste from generation to disposal.[1][2]
OSHA's Laboratory Standard (29 CFR 1910.1450) Mandates the development of a Chemical Hygiene Plan, which includes waste disposal procedures.[6][7][8]
OSHA's Hazard Communication Standard (29 CFR 1910.1200) Requires that hazards of chemicals are evaluated and that this information is conveyed to employers and employees.
Conclusion

The responsible disposal of 2-Ethoxy-5-[(4-ethylpiperazino)sulfonyl]nicotinic acid is a critical aspect of laboratory safety and environmental stewardship. By adhering to the procedures outlined in this guide, researchers and scientists can ensure they are in compliance with regulatory standards and are protecting themselves, their colleagues, and the environment. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.

References

  • Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • Regulation of Laboratory Waste. American Chemical Society. [Link]

  • OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. OSHA. [Link]

  • Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

  • Chemical and Hazardous Waste Guide. University of Oslo. [Link]

  • Laboratory Environmental Sample Disposal Information Document. EPA. [Link]

  • Laboratory Waste Disposal Safety Protocols. NSTA. [Link]

  • Laboratories - Overview. Occupational Safety and Health Administration. [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

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